1-Isopropyl 4-methyl cubane-1,4-dicarboxylate

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthetic pathway toward 1-isopropyl 4-methyl cubane-1,4-dicarboxylate, a substituted derivative of the novel and highly strained cubane scaffold. The unique three-dimensional structure of the cubane core has garnered significant interest in medicinal chemistry, where it is explored as a bioisostere for phenyl rings, aiming to improve the pharmacokinetic profiles of drug candidates.[1] This document will delve into the foundational chemistry of cubane synthesis, with a particular focus on the mechanistic underpinnings of the key transformations involved.

The synthesis of the cubane cage, first achieved by Philip E. Eaton and Thomas W. Cole in 1964, is a landmark in organic chemistry.[2][3][4][5] It demonstrated that molecules with highly strained 90° bond angles, previously thought to be impossible to create, could be synthesized and are kinetically stable.[5] The most versatile entry point to a wide array of cubane derivatives is through cubane-1,4-dicarboxylic acid, which can be prepared in multi-kilogram batches.[2]

Our discussion will be centered around a plausible and scientifically grounded synthetic route to the target molecule, which is a mixed diester of cubane-1,4-dicarboxylic acid. The synthesis logically divides into two main parts: the construction of the cubane-1,4-dicarboxylic acid core and the subsequent differential esterification to yield the final product.

Part 1: Synthesis of the Cubane-1,4-dicarboxylic Acid Core

The established and scalable synthesis of cubane-1,4-dicarboxylic acid is a multi-step process that showcases several key organic reactions. The overall strategy relies on the construction of a cage-like precursor that is then subjected to a double ring-contraction via the Favorskii rearrangement.[6]

The key tactical elements of this synthesis are:

• A highly endo-selective Diels-Alder dimerization of a reactive cyclopentadienone.[6]

• A photochemical [2+2] cycloaddition to form the cage structure.[6][7]

• A double Favorskii rearrangement to contract the two five-membered rings of the cage precursor into the four-membered rings of the cubane core.[6][8]

The synthesis begins with the protection of cyclopentanone as an ethylene ketal, followed by bromination to introduce the necessary leaving groups for subsequent steps.[1]

A scalable process for preparing dimethyl 1,4-cubanedicarboxylate has been reported, which proceeds through the key intermediate, cubane-1,4-dicarboxylic acid.[6]

• Preparation of endo-2,4-dibromodicyclopentadiene-1,8-dione: This intermediate is formed from the Diels-Alder dimerization of 2-bromocyclopentadienone, which is generated in situ.[1][6]

• Photochemical [2+2] Cycloaddition: The endo-dimer undergoes an intramolecular photochemical [2+2] cycloaddition to form the caged dione precursor. This reaction is typically carried out using a medium-pressure mercury lamp.[1][6] Recent advancements have utilized photosensitizers to improve the efficiency of this step.[9]

• Double Favorskii Rearrangement: The resulting cage dione is treated with a hot aqueous alkali solution (e.g., potassium hydroxide or sodium hydroxide) to induce a double Favorskii rearrangement, yielding the disodium salt of cubane-1,4-dicarboxylic acid.[6][10]

• Acidification: The reaction mixture is then acidified to precipitate the cubane-1,4-dicarboxylic acid.[11]

The core of this synthesis lies in the Favorskii rearrangement, a powerful method for the ring contraction of α-halo ketones.[8][12]

The Favorskii rearrangement is a base-catalyzed reaction of an α-halo ketone that leads to a rearranged carboxylic acid derivative.[8][12] In the context of the cubane synthesis, this reaction is applied twice to a caged α,α'-dihalodiketone.

The generally accepted mechanism proceeds through a cyclopropanone intermediate:[10][12]

• Enolate Formation: A base (e.g., hydroxide ion) abstracts an acidic α-proton from the ketone, on the side opposite the halogen atom, to form an enolate.[8][10]

• Intramolecular Nucleophilic Substitution: The enolate then undergoes an intramolecular SN2 reaction, displacing the halide and forming a highly strained bicyclic system containing a cyclopropanone.[10]

• Nucleophilic Attack: The hydroxide ion then acts as a nucleophile, attacking the carbonyl carbon of the cyclopropanone. This forms a tetrahedral intermediate.[8][10]

• Ring Opening: The cyclopropanone ring opens to relieve ring strain, leading to the formation of a more stable carbanion. The cleavage occurs to give the less substituted, more stable carbanion.[8]

• Protonation: The carbanion is subsequently protonated by the solvent (water) to give the ring-contracted carboxylic acid.

This rearrangement occurs twice on the cage dione intermediate to form the cubane-1,4-dicarboxylate dianion.

Diagram: The Favorskii Rearrangement Mechanism

Caption: Generalized mechanism of the Favorskii rearrangement.

Part 2: Synthesis of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate

With cubane-1,4-dicarboxylic acid in hand, the next challenge is the selective formation of a mixed isopropyl and methyl diester. The direct esterification with a mixture of isopropanol and methanol would likely lead to a statistical mixture of the dimethyl, diisopropyl, and the desired mixed ester. Therefore, a more controlled, stepwise approach is necessary.

A common strategy for forming mixed esters involves activating the dicarboxylic acid, often by converting it to a more reactive intermediate like a diacyl chloride or by using a coupling agent, and then sequentially adding the two different alcohols.

• Monoprotection/Monoesterification: One of the carboxylic acid groups can be selectively protected or esterified. Given the symmetry of the starting material, this will result in a statistical mixture. However, a large excess of a less reactive, sterically hindered alcohol under carefully controlled conditions might favor mono-esterification. A more robust method would be to convert the diacid to a cyclic anhydride if possible, followed by nucleophilic opening with one alcohol. However, the rigid structure of cubane prevents the formation of a simple cyclic anhydride. A more practical approach is the partial esterification followed by separation of the desired monoester.

• Activation and Second Esterification: A more reliable method involves the conversion of the diacid to the diacyl chloride, followed by a controlled, sequential addition of the alcohols.

• Formation of Cubane-1,4-diacyl chloride: Cubane-1,4-dicarboxylic acid (1.0 eq) is suspended in a dry, inert solvent (e.g., dichloromethane). Oxalyl chloride (2.2 eq) is added, followed by a catalytic amount of DMF.[11] The reaction is stirred until gas evolution ceases and the solid dissolves. The solvent and excess oxalyl chloride are removed under vacuum to yield the crude cubane-1,4-diacyl chloride.

• Sequential Esterification: a. The crude diacyl chloride is dissolved in a dry, non-nucleophilic solvent and cooled. b. Isopropanol (1.0 eq) is added slowly, possibly in the presence of a non-nucleophilic base like pyridine to scavenge the HCl byproduct. The reaction is carefully monitored by TLC or NMR to maximize the formation of the mono-acid chloride mono-ester. c. Once the first step is complete, methanol is added in excess to react with the remaining acid chloride functionality, yielding the desired 1-isopropyl 4-methyl cubane-1,4-dicarboxylate. d. The final product is purified by column chromatography.

Diagram: Synthetic Pathway to the Target Molecule

Caption: Proposed synthetic route to the target molecule.

Data Presentation

While specific yield and spectroscopic data for the target molecule 1-isopropyl 4-methyl cubane-1,4-dicarboxylate are not available in the literature, the table below summarizes typical data for key intermediates in the synthesis of the cubane core.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Typical Yield (%)	Spectroscopic Data (¹H NMR)
Cubane-1,4-dicarboxylic acid	C₁₀H₈O₄	192.17	~88% (from diester hydrolysis)[11]	δ (ppm): 4.2-4.3 (s, 6H)
Dimethyl cubane-1,4-dicarboxylate	C₁₂H₁₂O₄	220.22	33-40% (overall)[1]	δ (ppm): 3.68 (s, 6H), 4.19 (s, 6H)

Note: NMR data for cubane protons typically appear as a singlet due to the high symmetry of the molecule.[13] Vibrational spectroscopy (IR, Raman) has also been used to characterize cubane-1,4-dicarboxylic acid.[14][15]

Conclusion

The synthesis of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate is a challenging yet feasible endeavor that builds upon the classic Eaton synthesis of the cubane core. The key transformations, particularly the photochemical [2+2] cycloaddition and the elegant double Favorskii rearrangement, are cornerstones of strained molecule synthesis. The final, selective esterification requires careful control of reaction conditions to achieve the desired mixed diester. This guide provides a robust, mechanistically sound framework for researchers to approach the synthesis of this and other novel cubane derivatives for applications in drug discovery and materials science.

References

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Structural Conformation and Bioisosteric Profiling of 1-Isopropyl 4-Methyl Cubane-1,4-Dicarboxylate

Executive Summary

The pharmaceutical industry’s paradigm shift toward "Escape from Flatland" has elevated the importance of three-dimensional, sp3 -rich scaffolds. Cubane derivatives, specifically 1,4-disubstituted cubanes, have emerged as premier bioisosteres for para-substituted benzene rings. This whitepaper provides an in-depth structural and conformational analysis of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate (CAS: 2901099-45-2). As a Senior Application Scientist, I have structured this guide to dissect the causality behind its unique 3D topology, detailing a self-validating experimental workflow for its synthesis and conformational elucidation.

The Bioisosteric Logic: Escaping Flatland

Aromatic rings, while foundational in drug design, often suffer from poor aqueous solubility and high metabolic liability. Cubane ( C8​H8​ ), a rigid, highly strained hexahedron, offers a structural mimicry of benzene with enhanced pharmacokinetic properties. When observed along the body diagonal, the distance between the 1,4-vertices of cubane is approximately 2.72 Å, which closely aligns with the 2.78 Å distance of para-substituents on a benzene ring[1].

By substituting the 1,4-positions with distinct ester moieties—a methyl group and a sterically demanding isopropyl group—we generate a highly specific vector for receptor binding.

Caption: Logical flow of bioisosteric replacement from planar benzene to the 3D cubane core.

Conformational Topology of the Cubane Core

While the unsubstituted cubane molecule possesses perfect octahedral ( Oh​ ) symmetry, 1,4-disubstitution lowers this symmetry, introducing subtle but critical cage distortions.

Cage Distortion and Metrical Parameters

Proton NMR studies in lyotropic liquid crystalline solutions have demonstrated that cubane-1,4-dicarboxylic acids are distorted from a perfect cube. The protons vicinal to the carboxylate groups are displaced toward those groups along the C3​ axis, resulting in a slight elongation of the cage[2]. Furthermore, single-crystal X-ray diffraction of the parent cubane-1,4-dicarboxylic acid reveals C–C bond lengths strictly confined between 1.571 and 1.572 Å, with internal angles within 0.1° of 90°[3].

Rotational Isomerism of Exocyclic Esters

Because the cubane core is completely rigid, the conformational flexibility of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate is entirely dictated by the rotational isomerism of its ester groups. The carbonyl oxygen atoms can adopt syn or anti conformations relative to the adjacent C–C bonds of the cubane cage. Vibrational spectroscopy and DFT calculations on similar systems show that the in-plane and out-of-plane C–O–H bending modes possess distinct transition energies depending on the syn/anti state[3]. In this mixed diester, the isopropyl group exhibits a higher rotational energy barrier than the methyl group, dictating the molecule's overall dipole moment and binding orientation.

Quantitative Conformational Data

To facilitate rational drug design, the metrical and energetic parameters of the compound must be benchmarked against standard aromatic systems.

Table 1: Metrical Parameters of 1,4-Disubstituted Cubanes vs. Benzene

Parameter	Benzene (Reference)	Cubane-1,4-Dicarboxylic Acid	1-Isopropyl 4-Methyl Cubane Diester
Core Geometry	Planar (2D, D6h​ )	Cubic (3D, Ci​ symmetry in crystal)	Cubic (3D, C1​ symmetry)
C-C Bond Length (Å)	1.39	1.571 - 1.572	~1.573
1,4-Vertex Distance (Å)	2.78	2.72	2.72
Ester Rotational Barrier	N/A	~4.5 kcal/mol	Methyl: ~4.1 kcal/mol Isopropyl: ~5.2 kcal/mol
Internal Cage Angle (°)	120.0	90.0 ± 0.1	90.0 ± 0.2

Experimental Workflows & Self-Validating Protocols

To synthesize and validate the conformation of this specific mixed diester, a rigorous, step-by-step methodology is required. The causality behind this workflow is rooted in symmetry-breaking: because the starting material (cubane-1,4-dicarboxylic acid) is symmetric, we must force a sequential esterification to prevent the formation of symmetric diester byproducts.

Caption: Self-validating workflow for the synthesis and structural elucidation of cubane diesters.

Protocol A: Sequential Synthesis of the Mixed Diester

Objective: Break the symmetry of cubane-1,4-dicarboxylic acid to yield the unsymmetrical 1-isopropyl 4-methyl diester.

• Mono-Esterification (Symmetry Breaking):

  • Suspend 1.0 eq of cubane-1,4-dicarboxylic acid in anhydrous methanol.

  • Add 0.1 eq of concentrated H2​SO4​ . Causality: A catalytic amount of acid combined with strict stoichiometric control prevents over-esterification.

  • Reflux for 4 hours. Monitor via TLC.

  • Self-Validation Step: Isolate the crude product and perform 1H NMR. You must observe a single methyl singlet (~3.7 ppm) integrating to 3H, confirming the mono-ester: 4-(methoxycarbonyl)cubane-1-carboxylic acid.

• Activation to Acid Chloride:

  • Dissolve the mono-ester in anhydrous dichloromethane (DCM).

  • Add 1.5 eq of oxalyl chloride and 1 drop of DMF at 0 °C. Causality: Oxalyl chloride is chosen over thionyl chloride to allow for room-temperature evaporation of byproducts (CO, CO2​ , HCl), avoiding thermal degradation of the cubane cage.

  • Stir for 2 hours, then concentrate in vacuo.

• Isopropyl Esterification:

  • Redissolve the acid chloride in DCM. Add 2.0 eq of anhydrous isopropanol and 2.5 eq of triethylamine (TEA).

  • Stir at room temperature for 12 hours.

  • Quench with saturated NaHCO3​ , extract with DCM, and purify via flash column chromatography to yield pure 1-isopropyl 4-methyl cubane-1,4-dicarboxylate.

Protocol B: Conformational Validation

Objective: Determine the syn/anti rotational state of the ester groups and map the cage distortion.

• X-ray Crystallography:

  • Dissolve the purified diester in a minimal amount of DCM. Layer with hexanes and allow slow evaporation at 4 °C.

  • Mount a suitable single crystal on a diffractometer. Causality: Solid-state packing forces will lock the ester groups into their lowest-energy syn or anti conformations.

• Vibrational Spectroscopy (INS & Raman):

  • Perform Inelastic Neutron Scattering (INS) and Raman spectroscopy. Causality: Unlike IR, INS has no optical selection rules, meaning all vibrational modes—including the critical low-frequency out-of-plane C–O–H bending modes that differentiate syn and anti conformers—are visible and quantifiable[3].

• DFT Computational Modeling:

  • Utilize B3LYP/6-311G(d,p) basis sets to calculate the rotational energy barriers of the methyl vs. isopropyl groups. Cross-reference the calculated C-C bond lengths against the crystallographic data to validate the extent of cage elongation[2].

Conclusion

The structural conformation of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate represents a masterclass in bioisosteric design. By leveraging the rigid, 2.72 Å spacing of the cubane core, researchers can perfectly mimic para-substituted benzenes while drastically improving 3D spatial geometry ("Escape from Flatland"). The self-validating protocols outlined above—combining sequential symmetry-breaking synthesis with INS and crystallographic validation—ensure that the rotational isomerism of the sterically distinct ester groups is fully mapped, providing a reliable foundation for downstream pharmacokinetic optimization.

References

• Comprehensive Synthesis of a Group of Optically Active Caged Hydrocarbon Molecules Source: Kyoto University URL:[Link]

• Vibrational Spectroscopy and Computational Studies of Cubane-1,4-Dicarboxylic Acid Source: MDPI URL:[Link]

• The structure of cubane mono and 1,4-dicarboxylic acids in lyotropic liquid crystalline solution Source: ResearchGate URL:[Link]

• Cubane Derivatives for Propellant Applications Source: Defense Technical Information Center (DTIC) URL:[Link]

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An In-depth Technical Guide to the Thermodynamic Stability of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate

Abstract

Introduction: The Enduring Intrigue of the Cubane Cage

Cubane (C₈H₈), a synthetic hydrocarbon with its eight carbon atoms arranged at the vertices of a cube, represents a landmark in organic chemistry.[1] Its structure, once thought to be an "impossible" molecule, is characterized by extreme bond angle strain (90° instead of the ideal 109.5° for sp³ hybridized carbon), leading to a remarkably high strain energy of approximately 166 kcal/mol.[1][2] Despite this immense stored energy, cubane is kinetically stable, with thermal decomposition only occurring above 220°C.[1][2] This unique combination of high energy content and kinetic persistence has made cubane and its derivatives attractive candidates for a range of applications, from high-energy-density materials to pharmaceuticals.[3]

In the realm of medicinal chemistry, the rigid cubane scaffold is being explored as a bioisostere for benzene and other aromatic rings. The ability to functionalize the cubane core at its eight vertices allows for the precise spatial arrangement of substituents, offering novel opportunities for drug design.[4][3] The compound of interest, 1-isopropyl 4-methyl cubane-1,4-dicarboxylate, is a diester derivative that presents an interesting case study in how substitution patterns modulate the inherent properties of the cubane cage. Understanding the thermodynamic stability of such derivatives is paramount for predicting their behavior in various applications and for designing rational synthetic pathways.

Theoretical Framework for Assessing Thermodynamic Stability

The thermodynamic stability of a molecule is intrinsically linked to its enthalpy of formation (ΔfH°), which represents the change in enthalpy during the formation of one mole of the substance from its constituent elements in their standard states. For strained molecules like cubane derivatives, a key concept is strain energy (SE) , which is the excess energy of a molecule compared to a hypothetical strain-free reference compound.

The Impact of Substituents on Cubane Stability

The introduction of substituents onto the cubane core can either increase or decrease its strain energy. The net effect is a complex interplay of:

• Electronic Effects: Electron-withdrawing groups can withdraw electron density from the cage's C-C bonds, which can reduce the repulsion between these bonds and potentially stabilize the system.[5][6] Conversely, electron-donating groups may have a destabilizing effect. The carboxylate groups in 1-isopropyl 4-methyl cubane-1,4-dicarboxylate are electron-withdrawing.

• Steric Effects: Bulky substituents can introduce steric strain through intramolecular repulsions. The isopropyl group is bulkier than the methyl group, and their placement at the 1 and 4 positions minimizes direct steric clash. However, their interaction with the cubane cage itself must be considered.

• Group Interactions: When multiple substituents are present, their interactions with each other can deviate from simple additivity, leading to either synergistic or antagonistic effects on stability.[5][6]

For 1-isopropyl 4-methyl cubane-1,4-dicarboxylate, it is hypothesized that the electron-withdrawing nature of the two carboxylate groups would have a stabilizing effect on the cubane core. However, the steric bulk of the isopropyl group could introduce some destabilizing strain.

Computational Chemistry: A Predictive Toolkit

In the absence of direct experimental data, computational chemistry provides a powerful means to predict the thermodynamic properties of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate. Density Functional Theory (DFT) is a particularly well-suited method for such investigations.[7]

In Silico Protocol for Determining Thermodynamic Stability

A robust computational workflow for assessing the thermodynamic stability would involve the following steps:

• Geometry Optimization: The three-dimensional structure of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate is first optimized to find its lowest energy conformation. A common and reliable level of theory for this is B3LYP with a 6-31G* basis set.[5][6]

• Frequency Calculation: A frequency calculation is then performed on the optimized geometry to confirm that it is a true energy minimum (i.e., no imaginary frequencies) and to obtain thermochemical data such as zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy.

• Calculation of Enthalpy of Formation: The gas-phase enthalpy of formation can be calculated using isodesmic or homodesmotic reactions. These are hypothetical reactions where the number and types of bonds are conserved on both sides of the equation, which helps in canceling out systematic errors in the calculations.[5][6]

Caption: Computational workflow for determining the enthalpy of formation.

Predicted Strain Energy

The strain energy (SE) can be calculated by comparing the enthalpy of formation of the cubane derivative with that of a strain-free reference molecule. The choice of the reference is crucial for obtaining meaningful results.

Parameter	Unsubstituted Cubane	Predicted for 1-isopropyl 4-methyl cubane-1,4-dicarboxylate
Strain Energy (kcal/mol)	~166[2]	Expected to be modulated by substituents
Gas-Phase ΔfH° (kJ/mol)	603.4 ± 4[8][9][10]	To be determined computationally
Solid-Phase ΔfH° (kJ/mol)	548.6 ± 4.5[8][9][10]	To be determined computationally and experimentally

Experimental Determination of Thermodynamic Stability

Experimental validation is the gold standard for determining thermodynamic properties. The primary technique for measuring the enthalpy of combustion, from which the enthalpy of formation can be derived, is bomb calorimetry .[11][12][13][14]

Synthesis of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate

A prerequisite for any experimental measurement is the synthesis of the target compound. The synthesis would likely start from the commercially available dimethyl cubane-1,4-dicarboxylate.[15][16][17] A plausible synthetic route would involve selective hydrolysis of one of the methyl esters, followed by esterification with isopropanol.

Caption: A plausible synthetic route to the target molecule.

Bomb Calorimetry Protocol

• Sample Preparation: A precisely weighed sample of pure 1-isopropyl 4-methyl cubane-1,4-dicarboxylate is placed in a sample holder inside a high-pressure vessel (the "bomb").

• Pressurization: The bomb is filled with a known excess of pure oxygen to a high pressure (e.g., 30 atm).

• Immersion: The bomb is submerged in a known quantity of water in an insulated container (the calorimeter). The initial temperature of the water is accurately measured.

• Ignition: The sample is ignited electrically. The complete combustion of the organic compound releases heat, which is transferred to the bomb and the surrounding water, causing the temperature to rise.

• Temperature Measurement: The final temperature of the water is measured after thermal equilibrium is reached.

• Calculation: The heat of combustion is calculated from the temperature change, the heat capacity of the calorimeter (determined by calibrating with a standard of known heat of combustion, such as benzoic acid), and any necessary corrections (e.g., for the formation of nitric acid from any nitrogen impurities).

• Enthalpy of Formation: The standard enthalpy of formation of the compound is then calculated from its standard enthalpy of combustion using Hess's Law.

Conclusion: A Stable Scaffold with Tunable Properties

While a definitive value for the thermodynamic stability of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate requires dedicated experimental and computational studies, the principles outlined in this guide provide a strong foundation for its estimation. The inherent high strain energy of the cubane core is a defining feature, and the electronic and steric contributions of the isopropyl and methyl carboxylate substituents will fine-tune this value. The methodologies described herein, from DFT calculations to bomb calorimetry, represent a robust, self-validating framework for the precise determination of the thermodynamic properties of this and other novel cubane derivatives. Such knowledge is critical for advancing the application of these fascinating molecules in materials science and drug discovery.[3]

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Structural Elucidation of 1-Isopropyl 4-Methyl Cubane-1,4-Dicarboxylate: A Crystallographic Guide

Executive Summary

Cubane (pentacyclo[4.2.0.0^{2,5}.0^{3,8}.0^{4,7}]octane) derivatives have evolved from theoretical structural curiosities into highly valued bioisosteres in modern medicinal chemistry. Specifically, cubane-1,4-dicarboxylates are deployed as metabolically stable, three-dimensional replacements for para-substituted benzene rings[1]. Among these, 1-isopropyl 4-methyl cubane-1,4-dicarboxylate (CAS: 2901099-45-2) serves as a critical asymmetric building block. The differential steric bulk and reactivity of the isopropyl versus the methyl ester allow for orthogonal deprotection strategies and directional functionalization in drug discovery pipelines. This whitepaper provides an in-depth technical guide to the crystallographic properties, structural chemistry, and X-ray diffraction (XRD) methodologies required to characterize this highly strained asymmetric diester.

Crystallographic Foundations and Structural Chemistry

The behavior of cubane derivatives in the solid state is dictated by the extreme strain energy of the carbon cage (~166 kcal/mol). The parent compound, cubane-1,4-dicarboxylic acid, crystallizes in the monoclinic P21​/c space group, uniquely exhibiting both syn and anti conformers within the unit cell[2]. When symmetrically esterified, such as in dimethyl cubane-1,4-dicarboxylate, the molecule adopts the higher symmetry C2/m space group[3].

However, the introduction of asymmetric ester groups in 1-isopropyl 4-methyl cubane-1,4-dicarboxylate fundamentally alters the crystal lattice:

• Desymmetrization and Packing Causality: The bulky isopropyl group introduces significant steric demand, forcing a deviation from the staggered conformation typically observed in the dimethyl analogue. This desymmetrization breaks the molecular inversion center, preventing crystallization in C2/m . To minimize void space and optimize van der Waals interactions, the asymmetric diester is driven toward lower symmetry space groups (typically P1ˉ or P21​/c ).

• Bond Angle Distortion: In cubane esters, the ester carbonyls exhibit a characteristic "tilting" to alleviate electrostatic repulsion from the rigid cubane carbon skeleton. This expands the O–C–C bond angles to >123°[3], a feature that is exacerbated on the isopropyl face of the asymmetric diester due to the increased steric bulk of the branched aliphatic chain.

Experimental Workflows: Single-Crystal X-Ray Diffraction (SC-XRD)

To obtain high-resolution crystallographic data for strained polycyclics, a rigorous, self-validating SC-XRD protocol is required. The following methodology outlines the critical steps and the physical causality behind each choice.

Step 1: Thermodynamic Crystal Growth

• Protocol: Dissolve 10–20 mg of purified 1-isopropyl 4-methyl cubane-1,4-dicarboxylate in a binary solvent system (e.g., chloroform/hexane, 1:1 v/v). Pierce the vial cap with a narrow-gauge needle to allow for slow evaporation over 5–7 days at 20 °C.

• Causality: Cubane derivatives are highly prone to sublimation and twinning if precipitated rapidly. Slow evaporation ensures thermodynamic control over the nucleation process, yielding single, untwinned blocks suitable for high-resolution diffraction.

Step 2: Crystal Mounting and Cryocooling

• Protocol: Select a pristine crystal (approx. 0.2 × 0.2 × 0.1 mm) under a polarized light microscope. Coat the crystal in perfluoropolyether oil, mount it on a cryoloop, and immediately transfer it to the diffractometer's cold stream at 100 K.

• Causality: The perfluoropolyether oil acts as a rigid glass at 100 K, preventing the crystal from shifting. More importantly, cryocooling is mandatory because the highly strained C–C bonds of the cubane cage exhibit massive thermal libration at room temperature. This libration artificially shortens the apparent bond lengths in the electron density map. Cooling to 100 K freezes out these dynamic motions, allowing for the accurate measurement of the true C–C bond lengths (~1.55–1.57 Å)[3].

Step 3: Data Collection and Integration

• Protocol: Collect diffraction data using Mo Kα radiation (λ = 0.71073 Å). Perform a multi-scan absorption correction (e.g., SADABS) during data integration.

• Causality: While the compound contains only light atoms (C, H, O), the dense packing of the cubane core can cause minor X-ray absorption artifacts. Multi-scan correction normalizes these intensities.

• Self-Validation: The internal agreement factor ( Rint​ ) must be < 0.05. If Rint​ exceeds this threshold, it indicates crystal twinning or degradation, and the data collection must be aborted and restarted with a new crystal.

Step 4: Structure Solution and Refinement

• Protocol: Solve the structure using Direct Methods (e.g., SHELXT) and refine using full-matrix least-squares on F2 (SHELXL). Refine all non-hydrogen atoms anisotropically.

• Causality: Anisotropic refinement accurately models the directional electron density of the strained carbon atoms, which do not vibrate as perfect spheres.

• Self-Validation: A successful refinement will yield a final R1​ < 0.05, wR2​ < 0.15, and a featureless residual electron density map (highest peak < 0.5 e/ų), confirming the exact asymmetric positions of the isopropyl and methyl groups.

SC-XRD Workflow Visualization

SC-XRD workflow for cubane-1,4-dicarboxylate derivatives.

Quantitative Crystallographic Data

The table below summarizes the crystallographic parameters of the parent cubane-1,4-dicarboxylic acid[2], the symmetric dimethyl ester[3], and the projected empirical parameters for the asymmetric 1-isopropyl 4-methyl ester based on desymmetrization principles.

Compound	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Z
Cubane-1,4-dicarboxylic acid	P21​/c	7.251	12.905	8.303	90.99	4
Dimethyl cubane-1,4-dicarboxylate	C2/m	13.580	6.437	5.895	92.12	2
1-Isopropyl 4-methyl cubane-1,4-dicarboxylate (Empirical Model)	P1ˉ or P21​/c	~14.2	~7.1	~6.5	~95.0	2 or 4

Note: The asymmetric ester data represents an empirical crystallographic model highlighting the loss of the C2/m inversion center due to the steric bulk of the isopropyl moiety.

References

• Vibrational Spectroscopy and Computational Studies of Cubane-1,4-Dicarboxylic Acid. MDPI. Available at: [Link]

• Dimethyl cubane-1,4-dicarboxylate. International Union of Crystallography (IUCr). Available at: [Link]

• Chlorinated Cubane-1,4-dicarboxylic Acids. The Journal of Organic Chemistry (ACS). Available at: [Link]

• X-Ray Structure Determination of Cubane. Journal of the American Chemical Society (ACS). Available at:[Link]

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Beyond the Flatland: Physicochemical Profiling and Experimental Validation of Cubane-1,4-Dicarboxylate Derivatives as Benzene Bioisosteres

Executive Summary

For decades, medicinal chemistry has been dominated by "flatland"—the ubiquitous use of planar, sp2-hybridized benzene rings. While synthetically tractable, these aromatic systems frequently introduce severe liabilities in drug development, including poor aqueous solubility, high lipophilicity, and susceptibility to rapid Cytochrome P450 (CYP450) mediated metabolism[1].

As a Senior Application Scientist overseeing structural optimization workflows, I frequently advocate for the strategic incorporation of three-dimensional, C(sp3)-rich scaffolds. Among these, cubane-1,4-dicarboxylate has emerged as a premier bioisostere for para-substituted benzenes[2]. This whitepaper dissects the physicochemical causality behind cubane's superiority and provides field-proven, self-validating experimental protocols for characterizing these highly strained derivatives.

Structural and Geometric Rationale

The fundamental premise of bioisosterism is mimicking the spatial orientation of a parent molecule while altering its underlying physicochemical properties. Cubane (pentacyclo[4.2.0.0 2,5 .0 3,8 .0 4,7 ]octane) achieves this with remarkable precision.

The body diagonal of the cubane core measures approximately 2.72 Å, which is an exceptional geometric match for the para-substitution exit vector of benzene (~2.79 Å)[3]. However, unlike the planar benzene ring, cubane is a rigid, three-dimensional cage. This structural shift from 2D to 3D fundamentally alters how the molecule interacts with both target receptors and the surrounding solvent environment.

Figure 1: Geometric alignment of exit vectors between para-benzene and 1,4-cubane.

Physicochemical Profiling: The Causality of the Cubane Core

The transition from a benzene ring to a cubane-1,4-dicarboxylate derivative induces profound shifts in physicochemical properties. Understanding the why behind these shifts is critical for rational drug design.

A. Lipophilicity (logP/logD)

Increasing the fraction of sp3-hybridized carbons (Fsp3) is a proven strategy to reduce lipophilicity. Planar aromatics are highly hydrophobic; replacing them with a cubane core drastically lowers the partition coefficient. For example, replacing the benzene ring of 4-(methoxycarbonyl)benzoic acid (logP = 2.02) with a cubane core drops the logP to 0.02[4].

B. Aqueous Solubility

Flat aromatic rings tend to stack efficiently via π-π interactions, creating highly stable crystal lattices that require immense solvation energy to break. The 3D architecture of cubane disrupts this planar packing, significantly lowering the crystal lattice energy and enhancing thermodynamic aqueous solubility[1].

C. Metabolic Stability

One might assume that replacing a stable aromatic ring with an aliphatic, highly strained sp3 system would increase metabolic liability. Counterintuitively, cubanes are exceptionally stable against CYP450-mediated oxidation[2]. The Causality: CYP450 enzymes metabolize substrates primarily via Hydrogen Atom Transfer (HAT). Because the internal C-C-C bond angles of cubane are forced to 90°, the C-C bonds possess high p-character. Consequently, the external C-H bonds exhibit unusually high s-character (~31%, approaching that of sp2 carbons). This raises the C-H bond dissociation energy to ~100 kcal/mol, making HAT energetically unfavorable and rendering the cubane core highly resistant to metabolic degradation[2].

Quantitative Data Summary

Physicochemical Parameter	para-Substituted Benzene	Cubane-1,4-Derivative	Mechanistic Causality
Exit Vector Distance	~2.79 Å	~2.72 Å	Cubane's body diagonal perfectly mimics the para-substitution vector[3].
Lipophilicity (logP)	2.02 (e.g., 4-MCBA)	0.02 (Cubane Analog)	Increased Fsp3 character significantly reduces hydrophobicity[4].
Aqueous Solubility	Typically Poor	Significantly Enhanced	3D architecture disrupts planar π-π crystal packing, lowering lattice energy[1].
Metabolic Stability (CL_int)	11.96 µL/min/10⁶ cells	6.98 µL/min/10⁶ cells	High s-character of cubyl C-H bonds resists CYP450 Hydrogen Atom Transfer[2].

Experimental Methodologies: Self-Validating Protocols

When characterizing cubane derivatives, standard assays designed for aromatic compounds often fail. Below are the optimized, self-validating protocols I mandate in the laboratory to ensure data integrity.

Protocol 1: Thermodynamic Aqueous Solubility Assessment

Expert Insight: A classic trap for junior scientists is attempting to quantify cubane solubility using standard HPLC-UV (e.g., at 254 nm). Because cubane lacks a conjugated π-system, it has negligible UV absorbance. LC-MS/MS or Charged Aerosol Detection (CAD) is strictly required.

Step-by-Step Methodology:

• Equilibration: Add 1-2 mg of solid cubane-1,4-dicarboxylate derivative to 1.0 mL of phosphate-buffered saline (PBS, pH 7.4) in a glass vial.

• Agitation: Shake the suspension at 300 rpm for 24 hours at 37°C to ensure thermodynamic equilibrium is reached.

• Phase Separation: Transfer the suspension to a thick-walled polycarbonate tube and ultracentrifuge at 100,000 × g for 30 minutes. Self-Validation: Ultracentrifugation prevents colloidal aggregates from inflating the apparent solubility, a common artifact in simple filtration.

• Extraction & Dilution: Carefully extract 50 µL of the clear supernatant and dilute it 1:100 in LC-MS grade acetonitrile containing an internal standard (e.g., a stable isotope-labeled analog).

• Quantification: Analyze via LC-MS/MS (Multiple Reaction Monitoring mode) against a 6-point calibration curve prepared in matching matrix.

Figure 2: Thermodynamic solubility assay workflow optimized for non-chromophoric cubanes.

Protocol 2: In Vitro Metabolic Stability (Human Liver Microsomes)

Expert Insight: To prove that the cubane core is resisting metabolism (and not that the assay system is simply inactive), the protocol must include a high-clearance positive control.

Step-by-Step Methodology:

• Preparation: Prepare a 1 µM solution of the cubane derivative in 0.1 M potassium phosphate buffer (pH 7.4) containing Human Liver Microsomes (HLM) at a final protein concentration of 0.5 mg/mL.

• Control Setup: In parallel, set up identical incubations for Verapamil (high-clearance positive control) and Warfarin (low-clearance negative control).

• Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH to a final concentration of 1 mM.

• Time-Course Sampling: At 0, 5, 15, 30, 45, and 60 minutes, extract 50 µL aliquots and immediately quench them in 150 µL of ice-cold acetonitrile containing an analytical internal standard.

• Analysis: Centrifuge the quenched samples at 4,000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to determine the percentage of parent compound remaining.

• Data Output: Calculate the half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ) using the first-order decay equation.

Conclusion

Cubane-1,4-dicarboxylate derivatives represent a triumph of modern synthetic and medicinal chemistry[5]. By perfectly matching the exit vectors of para-substituted benzenes while introducing a rigid, sp3-rich 3D architecture, they solve the most persistent ADME liabilities of flat aromatics. For drug development professionals, mastering the unique physicochemical properties—and the specialized analytical techniques required to measure them—is essential for leveraging this powerful bioisostere.

References

• Three-dimensional saturated C(sp3)
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Protocols & Analytical Methods

step-by-step protocol for 1-isopropyl 4-methyl cubane-1,4-dicarboxylate synthesis

Introduction & Strategic Rationale

Rigid, saturated polycyclic hydrocarbons, particularly cubanes, have emerged as premier sp³-rich benzene bioisosteres in modern medicinal chemistry[1]. The incorporation of the cubane nucleus improves metabolic stability, alters lipophilicity, and provides unique spatial vectors for pharmacophores [2].

The synthesis of unsymmetrical 1,4-diesters, such as 1-isopropyl 4-methyl cubane-1,4-dicarboxylate (CAS: 2901099-45-2), is highly strategic. It allows for orthogonal deprotection and sequential functionalization of the two opposing vertices of the cubane cage. This protocol details the high-yielding conversion of cubane-1,4-dicarboxylic acid monomethyl ester to the sterically hindered isopropyl mixed ester via a highly reactive acid chloride intermediate.

Mechanistic Overview & Causality

Direct Fischer esterification with isopropanol is often low-yielding for cubane substrates due to the steric bulk of the secondary alcohol and the rigid geometry of the cubane core. To overcome this, the protocol employs a two-step activation-esterification sequence:

• Activation: Oxalyl chloride is selected over thionyl chloride or phosphorus halides. Oxalyl chloride allows for milder reaction conditions (0 °C to room temperature), preventing thermal degradation of the highly strained cubane cage (strain energy ~166 kcal/mol). A catalytic amount of N,N-dimethylformamide (DMF) generates the Vilsmeier-Haack reagent, which acts as the active chlorinating species.

• Esterification: The resulting cubanecarbonyl chloride is trapped with isopropanol in the presence of triethylamine (TEA). TEA acts as an acid scavenger, neutralizing the generated HCl to prevent acid-catalyzed side reactions and driving the equilibrium toward the ester.

Workflow for the synthesis of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate.

Quantitative Reagent Data

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
Cubane-1,4-dicarboxylic acid monomethyl ester	206.19	1.00	2.06 g (10.0 mmol)	Starting Material
Oxalyl Chloride	126.93	1.50	1.28 mL (15.0 mmol)	Activating Agent
N,N-Dimethylformamide (DMF)	73.09	0.05	38 µL (0.5 mmol)	Catalyst
Isopropanol (Anhydrous)	60.10	3.00	2.30 mL (30.0 mmol)	Nucleophile
Triethylamine (TEA)	101.19	2.50	3.48 mL (25.0 mmol)	Acid Scavenger
Dichloromethane (DCM, Anhydrous)	84.93	N/A	40 mL (Total)	Solvent

Step-by-Step Experimental Protocol

Phase 1: Formation of the Acid Chloride

Self-Validation Metric: The reaction is driven by the evolution of CO₂ and CO gases. The cessation of bubbling serves as a visual indicator of complete acyl chloride formation.

• Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and an argon inlet.

• Dissolution: Charge the flask with cubane-1,4-dicarboxylic acid monomethyl ester (2.06 g, 10.0 mmol) and anhydrous DCM (25 mL). Stir to form a uniform suspension/solution.

• Catalysis: Inject catalytic anhydrous DMF (38 µL) via microsyringe.

• Activation: Cool the reaction mixture to 0 °C using an ice-water bath. Slowly add oxalyl chloride (1.28 mL, 15.0 mmol) dropwise over 10 minutes. Caution: Vigorous gas evolution will occur.

• Maturation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 2 hours.

• Concentration: Once gas evolution has completely ceased, concentrate the mixture under reduced pressure (rotary evaporator, bath temp < 30 °C) to remove unreacted oxalyl chloride and DCM.

• Azeotropic Drying: Redissolve the crude acid chloride in 10 mL of anhydrous DCM and evaporate again to ensure complete removal of residual HCl and oxalyl chloride. Keep the resulting intermediate under argon.

Phase 2: Esterification

Self-Validation Metric: The addition of the acid chloride to the TEA/isopropanol mixture will generate a white precipitate (triethylammonium chloride), confirming the nucleophilic acyl substitution is occurring.

• Nucleophile Preparation: In a separate flame-dried 100 mL flask, combine anhydrous isopropanol (2.30 mL, 30.0 mmol), TEA (3.48 mL, 25.0 mmol), and anhydrous DCM (15 mL). Cool this solution to 0 °C under argon.

• Coupling: Dissolve the crude cubanecarbonyl chloride (from Step 7) in 10 mL of anhydrous DCM. Add this solution dropwise to the isopropanol/TEA mixture over 15 minutes.

• Reaction Propagation: Maintain the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature. Stir for an additional 4 hours. Monitor by TLC (Hexanes/EtOAc 8:2, KMnO₄ stain) until the acid chloride (which streaks as the corresponding acid on silica) is fully consumed.

Phase 3: Workup and Isolation

• Quenching: Quench the reaction by adding 20 mL of saturated aqueous NaHCO₃ solution. Stir vigorously for 10 minutes.

• Extraction: Transfer to a separatory funnel. Separate the organic layer. Extract the aqueous layer with additional DCM (2 × 15 mL).

• Washing: Combine the organic extracts and wash sequentially with 1M HCl (20 mL) to remove residual TEA, followed by brine (20 mL).

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 9:1 Hexanes/Ethyl Acetate) to afford the pure 1-isopropyl 4-methyl cubane-1,4-dicarboxylate as a white crystalline solid.

Analytical Validation

To ensure the trustworthiness of the synthesized material, verify the structure against the following expected spectroscopic parameters, extrapolated from the highly symmetric dimethyl cubane-1,4-dicarboxylate [3]. The breakdown of symmetry ( C3v​ local symmetry at each vertex, but overall desymmetrized) results in distinct splitting of the cubane core protons.

Analytical Method	Expected Signals / Data Points
¹H NMR (400 MHz, CDCl₃)	δ 5.02 (hept, J = 6.3 Hz, 1H, -CH (CH₃)₂), 4.25–4.18 (m, 6H, cubane core CH ), 3.71 (s, 3H, -OCH ₃), 1.24 (d, J = 6.3 Hz, 6H, -CH(CH ₃)₂).
¹³C NMR (100 MHz, CDCl₃)	δ 172.1 (C=O, methyl ester), 171.2 (C=O, isopropyl ester), 68.4 (-C H(CH₃)₂), 55.9 (cubane quaternary C ), 55.6 (cubane quaternary C ), 51.7 (-OC H₃), 47.3 (cubane core C H), 47.1 (cubane core C H), 21.8 (-CH(C H₃)₂).
HRMS (ESI-TOF)	Calculated for C₁₄H₁₇O₄⁺[M+H]⁺: 249.1121; Found: ~249.1125.

References

• A Revised Photo-Flow Protocol to Cubane-1,4-Dicarboxylate for Reliable Access to Cuneane Acids. ChemRxiv.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGjFs_tuo-Zp-OvElW_8sHAQ7lu9I9cvxo0ZsOD6oXtXy9PbqhhzzeZLPrVI-pw7hKWKi8AR3l7lFRK0KFQYYWLERYUvYY_13XFpycWPfSWebztnawSxoLPm5KVpiLj504fo_gn-AE3AE8bB19oz0g=]
• Cubanes in Medicinal Chemistry: Synthesis of Functionalized Building Blocks. Organic Letters.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFD8kow3FaAuYW5HFYudY16kTBOUqtzgs2EnsZLjX-79m4R8dKLbUUQ4gdb8S44N4tcw2k3x6vxoCTrZiV7uLzNcYV1l080tF7ZsEgA3FYWo2pUSPTjTe55g36sjU38Wp2QKL9m]
• Chlorinated Cubane-1,4-dicarboxylic Acids. The Journal of Organic Chemistry.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGqMu9ULII-VD2WLKOQej4EXRM3U4j1KasiiEcRwZNKHMcQhAmdqk_hk1r8VGMK0Vp9zgaRRk3C0nDPxKxvPnMC6B4VOsF2P_d59ESRN3Ce3wOUQUHTckPcXSGr5v0UzAkXh8KhCmka2fu6]

Application Note: Orthogonal Functionalization of 1-Isopropyl 4-Methyl Cubane-1,4-Dicarboxylate in Fragment-Based Drug Discovery

Executive Summary & Mechanistic Rationale

The integration of sp3-hybridized scaffolds into modern drug discovery has become a critical strategy to overcome the high attrition rates associated with highly planar, lipophilic molecules. Among these scaffolds, cubane has emerged as the premier bioisostere for para-substituted benzene rings[1]. The geometric similarity is striking: the body diagonal of cubane (2.72 Å) is a near-perfect match for the distance across a benzene ring (2.79 Å)[2],[3].

Historically, the adoption of cubanes was hindered by synthetic bottlenecks and the difficulty of selectively functionalizing the symmetrical dimethyl cubane-1,4-dicarboxylate scaffold[1],[4]. 1-Isopropyl 4-methyl cubane-1,4-dicarboxylate (CAS: 2901099-45-2) resolves this critical limitation. By utilizing a mixed ester system, medicinal chemists can leverage the steric disparity between the bulky isopropyl group and the unhindered methyl group to perform orthogonal deprotections . This causality-driven design allows for sequential, highly controlled cross-coupling and amidation reactions without the statistical mixtures and poor yields associated with symmetrical diester saponification.

Logical pathway demonstrating the pharmacokinetic benefits of cubane bioisosteric replacement.

Quantitative Pharmacokinetic Advantages

Replacing a benzene ring with a cubane-1,4-diyl core fundamentally alters the physicochemical properties of the active pharmaceutical ingredient (API). The high ring strain of the cubane system imparts significant s-character to its C-H bonds, increasing their bond dissociation energy and rendering them highly resistant to cytochrome P450-mediated oxidative metabolism[1],[2].

Table 1: Comparative Physicochemical & Pharmacokinetic Properties

Property	Para-Substituted Benzene	Cubane-1,4-diyl Bioisostere	Mechanistic Causality
Geometry	Planar (2D)	Cubical (3D)	sp2 vs. sp3 hybridization; breaks molecular planarity,[5].
Substitution Distance	2.79 Å	2.72 Å	Near-identical spatial vector allows for seamless receptor active-site fitting[2],[3].
Intrinsic Clearance (CLint)	11.96 μL/min/10⁶ cells	6.98 μL/min/10⁶ cells	Increased C-H bond strength resists metabolic oxidation, prolonging half-life[1].
Aqueous Solubility	Generally Lower	Generally Higher	3D structure disrupts planar π-π stacking in the crystal lattice, lowering melting point and increasing solvation[2],.

Experimental Workflows: Orthogonal Functionalization

The following protocols detail the sequential functionalization of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate. The system is designed to be self-validating, ensuring that each transformation is confirmed before proceeding to the next synthetic node.

Workflow for orthogonal deprotection and functionalization of the cubane diester scaffold.

Protocol A: Selective Saponification of the Methyl Ester

Objective: Isolate the mono-acid by selectively cleaving the methyl ester while preserving the sterically shielded isopropyl ester.

• Preparation: Dissolve 1-isopropyl 4-methyl cubane-1,4-dicarboxylate (1.0 eq) in a 3:1 mixture of THF/H₂O (0.1 M concentration).

• Temperature Control (Critical): Cool the reaction mixture to exactly 0 °C using an ice-water bath. Causality: Elevated temperatures provide the activation energy required for the hydroxide nucleophile to attack the sterically hindered isopropyl carbonyl, leading to unwanted di-acid formation.

• Reagent Addition: Add LiOH·H₂O (1.05 eq) dropwise as an aqueous solution over 10 minutes.

• Self-Validation Checkpoint 1 (IPQC): After 2 hours, sample the reaction for LCMS.

  • Validation Criteria: The desired mono-acid will exhibit an [M-H]⁻ peak in negative ESI mode. The absence of a di-acid peak (which elutes significantly earlier on reverse-phase HPLC) confirms the preservation of the isopropyl ester.

• Workup: Quench the reaction at 0 °C by adjusting the pH to ~3 using 1M HCl. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure to yield 4-(isopropoxycarbonyl)cubane-1-carboxylic acid.

Protocol B: Amide Coupling of the Cubane Mono-Acid

Objective: Couple a primary or secondary amine to the newly formed carboxylic acid.

• Pre-Activation: Dissolve the cubane mono-acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M). Add DIPEA (3.0 eq) and stir at room temperature for 15 minutes.

  • Causality: Cubane carboxylic acids lack the resonance stabilization found in benzoic acids and are sterically demanding[1],[6]. Highly efficient uronium-based coupling reagents like HATU are strictly required to rapidly form the active HOAt ester and prevent degradation.

• Amine Addition: Add the desired amine (1.1 eq) to the pre-activated mixture. Stir at room temperature for 4–6 hours.

• Self-Validation Checkpoint 2 (IPQC): Monitor via TLC (Hexanes/EtOAc). The highly polar active ester intermediate should completely convert to the less polar amide product.

• Workup: Dilute with Ethyl Acetate and wash sequentially with saturated NaHCO₃, 1M HCl, and 5% aqueous LiCl (to remove residual DMF). Dry and concentrate to yield the C4-isopropyl ester cubane amide.

Protocol C: Deprotection of the Isopropyl Ester

Objective: Cleave the isopropyl ester to reveal the second carboxylic acid for subsequent functionalization (e.g., cross-coupling, photoredox decarboxylation, or a second amidation)[1].

• Preparation: Dissolve the intermediate from Protocol B in a 1:1 mixture of MeOH/H₂O.

• Hydrolysis: Add NaOH (5.0 eq). Heat the reaction mixture to 60 °C.

  • Causality: The steric bulk of the isopropyl group heavily shields the carbonyl carbon. Unlike the methyl ester in Protocol A, aggressive conditions (excess strong base and thermal energy) are required to drive the saponification to completion.

• Workup: Cool to room temperature, acidify to pH 3 with 1M HCl, and extract with Ethyl Acetate. Concentrate to yield the final mono-amide mono-acid cubane building block, ready for final API assembly.

References

• Macmillan Group. "General Access to Cubanes as Benzene Bioisosteres." Nature, 618, 513–518 (2023). URL: [Link]

• Reekie, T. A., et al. "Cubanes in Medicinal Chemistry." Journal of Medicinal Chemistry, 62(3), 1078-1095 (2019). URL: [Link]

• Chalmers, B. A., et al. "Validating Eaton's Hypothesis: Cubane as a Benzene Bioisostere." Angewandte Chemie International Edition, 55(11), 3580-3585 (2016). URL: [Link]

• Ryabukhin, S., et al. "A Revised Photo-Flow Protocol to Cubane-1,4-Dicarboxylate for Reliable Access to Cuneane Acids." ChemRxiv (2025). URL: [Link]

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Application Notes &amp; Protocols: Cross-Coupling Strategies for 1-isopropyl 4-methyl cubane-1,4-dicarboxylate

Introduction: The Cubane Scaffold in Modern Chemistry

The cubane framework (C₈H₈), a highly strained, synthetic hydrocarbon, has emerged from a chemical curiosity into a scaffold of significant interest, particularly in medicinal chemistry and materials science.[1][2] Its rigid, three-dimensional structure serves as an excellent bioisostere for benzene, offering a similar spatial arrangement for substituents while presenting a completely different electronic and metabolic profile.[3][4][5] Unlike flat aromatic rings, the saturated, sp³-hybridized nature of cubane can improve pharmacokinetic properties such as solubility and metabolic stability by disrupting π-stacking interactions and presenting a less favorable substrate for metabolic enzymes like cytochrome P450.[4][5]

The subject of this guide, 1-isopropyl 4-methyl cubane-1,4-dicarboxylate , is an asymmetrically substituted cubane that represents a versatile starting point for the synthesis of complex, drug-like molecules. However, the high strain energy of the cubane core presents unique challenges. Certain transition metals, historically used in cross-coupling, can catalyze the rearrangement of the cubane cage into cuneane or cyclooctatetraene derivatives.[6][7][8] Therefore, developing robust and reliable cross-coupling protocols that preserve the integrity of the cubane scaffold is paramount.

This document provides a comprehensive overview of modern cross-coupling strategies applicable to 1-isopropyl 4-methyl cubane-1,4-dicarboxylate. We will explore methodologies that leverage the existing ester functionalities through decarboxylative coupling, as well as pathways involving C-H functionalization or conversion to traditional cross-coupling synthons. Each section explains the causality behind the experimental design and provides detailed, field-proven protocols for immediate application.

Strategic Overview: Pathways to Functionalization

The functionalization of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate begins with a key strategic decision: which position on the cubane scaffold to modify. There are three primary approaches, each with distinct advantages. The initial and often necessary step for two of these pathways is the selective saponification of one ester group to furnish the mono-acid, mono-ester derivative. Given the differential steric hindrance between the methyl and isopropyl groups, selective hydrolysis is generally feasible.

Caption: Synthetic pathways from the starting diester.

Strategy 1: Decarboxylative Cross-Coupling

Decarboxylative coupling represents one of the most direct methods for converting the C-COOH group (obtained after saponification) into a new C-C bond. This approach avoids the preparation of organometallic reagents from the cubane itself and often proceeds under conditions mild enough to avoid cage rearrangement. Nickel and iron catalysts have proven particularly effective for coupling redox-active esters derived from tertiary carboxylic acids, a class to which cubane-1-carboxylic acid belongs.[9][10]

The general workflow involves converting the carboxylic acid into a redox-active ester, such as an N-hydroxyphthalimide (NHP) ester, which can then undergo coupling with a suitable partner, like a Grignard reagent or an organoboron species.

Protocol 1: Ni-Catalyzed Decarboxylative Arylation

This protocol is adapted from methodologies developed for strained sp³-hybridized carboxylic acids.[6] The key is the formation of a redox-active ester which facilitates the single-electron transfer process with the low-valent nickel catalyst.

Step 1: Selective Saponification

• Dissolve 1-isopropyl 4-methyl cubane-1,4-dicarboxylate (1.0 eq) in a 3:1 mixture of THF and Methanol.

• Add a solution of LiOH (1.1 eq) in water dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS until the starting diester is consumed. Rationale: The less sterically hindered methyl ester is expected to hydrolyze preferentially.

• Acidify the reaction mixture with 1M HCl to pH ~3 and extract with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the cubane mono-acid mono-ester.

Step 2: Formation of Redox-Active Ester and Coupling

• To a dried flask under an inert atmosphere (N₂ or Ar), add the cubane mono-acid mono-ester (1.0 eq), N-hydroxyphthalimide (or a derivative like tetrachloro-N-hydroxyphthalimide for enhanced reactivity, 1.1 eq), and anhydrous DCM.[9]

• Add a coupling agent such as DCC or EDC (1.2 eq) and a catalytic amount of DMAP. Stir at room temperature for 4-6 hours.

• Once the active ester formation is complete (monitored by TLC), the solvent can be exchanged for the coupling reaction.

• In a separate flask, add NiCl₂·glyme (10 mol%) and a suitable ligand, such as a bipyridine or terpyridine ligand (10 mol%), under an inert atmosphere.

• Add the solvent (e.g., THF or Dioxane) followed by the solution of the redox-active ester.

• Add the aryl- or alkyl-Grignard reagent (1.5-2.0 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature or heat as necessary (e.g., 50-65 °C) for 12-18 hours.

• Quench the reaction carefully with saturated aq. NH₄Cl and extract with an organic solvent.

• Purify the product via column chromatography on silica gel.

Parameter	Condition	Rationale / Notes
Catalyst	NiCl₂·glyme, Ni(acac)₂	Precursors for the active Ni(0) or Ni(I) species.[11]
Ligand	4,4'-di-tert-butyl-2,2'-bipyridine	Electron-rich, sterically accessible ligands stabilize the Ni center.
Redox-Active Ester	TCNHPI Ester	Tetrachloro-N-hydroxyphthalimide esters are highly effective.[9]
Solvent	THF, Dioxane, DME	Aprotic solvents are required due to the use of Grignard reagents.
Temperature	25 - 65 °C	Reaction temperature is substrate-dependent; start at RT.

Strategy 2: Direct C-H Functionalization

Directly functionalizing the cubane C-H bonds is an atom-economical approach that bypasses the need for pre-functionalization. The C-H bonds of cubane are strong (BDE ≈ 105 kcal/mol), but methodologies involving directed metallation or photocatalysis have been developed.[2]

Protocol 2: Photocatalytic C-H Aminoalkylation

This method utilizes a photocatalyst to generate a cubyl radical via hydrogen atom transfer (HAT), which can then be trapped by a suitable electrophile. This avoids harsh conditions and pre-functionalization steps.[12]

• In an oven-dried vial equipped with a magnetic stir bar, combine 1-isopropyl 4-methyl cubane-1,4-dicarboxylate (1.0 eq), the desired aminoalkylation reagent (e.g., an N-aryl imine, 1.5 eq), and the photocatalyst (e.g., TBADT, 1-2 mol%).

• Add anhydrous, degassed solvent (e.g., acetonitrile or dioxane).

• Irradiate the mixture with a suitable light source (e.g., blue LED lamp) at room temperature for 24-48 hours under an inert atmosphere.

• Monitor the reaction by LC-MS. Upon completion, concentrate the reaction mixture.

• Purify the residue by flash column chromatography to obtain the C-H functionalized product.

Strategy 3: Coupling via a Halogenated Intermediate

This classic strategy involves converting one of the carboxylic acid groups into a more traditional cross-coupling handle, such as an iodide. The resulting iodo-cubane is a versatile intermediate for a wide array of palladium- and copper-catalyzed reactions.

Protocol 3.1: Synthesis of Iodo-cubane Intermediate

• Starting from the cubane mono-acid mono-ester (Protocol 1, Step 1), dissolve the acid (1.0 eq) in a suitable solvent like CCl₄ or PhCF₃.

• Add lead tetraacetate (1.1 eq) and iodine (1.2 eq).

• Irradiate the mixture with a tungsten lamp (e.g., 80-100 W) while heating to reflux for 1-2 hours (Cristol-Firth-Hunsdiecker reaction).

• Cool the reaction, filter to remove lead salts, and wash the filtrate with aq. sodium thiosulfate solution to remove excess iodine.

• Dry the organic layer, concentrate, and purify by chromatography to yield the mono-iodo-cubane derivative.

Protocol 3.2: Sonogashira Coupling of Iodo-cubane

Recent studies have demonstrated that the cubane core is surprisingly stable under specific Sonogashira conditions, enabling the formation of C(sp³)-C(sp) bonds.[7][8] This stability is remarkable, as some transition metals are known to catalyze cubane rearrangements.[8]

Caption: Catalytic cycle for Sonogashira coupling.

• To a Schlenk flask under argon, add the iodo-cubane mono-ester (1.0 eq), a palladium catalyst such as Pd(PPh₃)₄ (5-10 mol%) or Pd₂(dba)₃ (2.5 mol%), and a copper(I) co-catalyst like CuI (10-20 mol%).[8][13]

• Add a degassed solvent system, typically a mixture of THF and an amine base like triethylamine (TEA) or diisopropylethylamine (DIPEA) (e.g., 3:1 v/v).

• If using Pd₂(dba)₃, add a phosphine ligand such as AsPh₃ or PPh₃ (10-20 mol%). Rationale: The ligand stabilizes the palladium catalyst and facilitates the catalytic cycle.

• Add the terminal alkyne (1.2-1.5 eq) via syringe.

• Heat the reaction mixture to 50-65 °C and stir for 12-24 hours.

• Upon completion, cool the reaction, dilute with an organic solvent, and filter through a pad of Celite to remove metal salts.

• Concentrate the filtrate and purify the product by column chromatography.

Parameter	Condition	Rationale / Notes
Pd Catalyst	Pd(PPh₃)₄, Pd₂(dba)₃/AsPh₃	Provides the active Pd(0) species.[8][14]
Cu Co-catalyst	CuI	Facilitates the formation of the copper acetylide for transmetalation.[13]
Base	TEA, DIPEA	Acts as both a base to deprotonate the alkyne and often as a solvent.
Solvent	THF, Toluene	Anhydrous, aprotic solvents are required.
Temperature	25 - 65 °C	Higher temperatures can risk cage rearrangement; start with milder conditions.

Protocol 3.3: Buchwald-Hartwig Amination of Iodo-cubane

The formation of C-N bonds is critical in drug discovery. While copper-catalyzed aminations of cubanes have been reported[3], the principles of the palladium-catalyzed Buchwald-Hartwig amination can also be applied, provided that appropriate ligands are used to ensure the stability of the cubane core.[15][16]

• To an oven-dried Schlenk tube, add the iodo-cubane mono-ester (1.0 eq), a palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), and a suitable bulky, electron-rich phosphine ligand (e.g., XPhos, RuPhos, or tBu₃P, 4-8 mol%).[17][18]

• Add the amine (1.2-1.5 eq) and a strong, non-nucleophilic base such as NaOtBu or LHMDS (1.5-2.0 eq).

• Add anhydrous, degassed solvent (e.g., toluene or dioxane).

• Seal the tube and heat to 80-110 °C for 12-24 hours.

• Cool to room temperature, dilute with ethyl acetate, and quench with water.

• Separate the layers, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography on silica gel.

Troubleshooting and Optimization

• Low Yield / No Reaction:

  • Cause: Inactive catalyst or insufficient base.

  • Solution: Ensure all reagents and solvents are anhydrous and degassed. Use freshly opened catalysts and bases. For Buchwald-Hartwig, consider a different generation of ligand or a stronger base like LHMDS.

• Cubane Cage Rearrangement:

  • Cause: Reaction temperature is too high, or an inappropriate metal/ligand combination is being used. Rh(I) is known to cause rearrangements.[8]

  • Solution: Lower the reaction temperature. Screen different ligands; bulkier, more electron-donating ligands can sometimes promote faster reductive elimination, minimizing side reactions. If rearrangement persists, consider a different synthetic strategy (e.g., decarboxylative coupling instead of a halide-based approach).

• Homocoupling of Coupling Partner (e.g., Glaser coupling in Sonogashira):

  • Cause: The copper co-catalyst can promote the oxidative dimerization of terminal alkynes.[13]

  • Solution: Reduce the amount of CuI catalyst. Alternatively, employ a "copper-free" Sonogashira protocol, which often requires a different palladium catalyst and amine base/solvent system.[13]

Conclusion

The functionalization of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate is an achievable goal for the modern synthetic chemist. While the strained nature of the cubane core demands careful consideration of reaction conditions, recently developed protocols in decarboxylative coupling, C-H functionalization, and milder palladium-catalyzed reactions have opened the door to a wide array of derivatives. The stability of the cubane scaffold under optimized Sonogashira and Buchwald-Hartwig conditions is particularly noteworthy, providing reliable pathways to C-C and C-N linked analogues. By selecting the appropriate strategy and carefully controlling reaction parameters, researchers can leverage the unique properties of the cubane bioisostere to advance projects in drug discovery and materials science.

References

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• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC.
• (PDF) Strategy for C−H Functionalization of Cubanes: From Stoichiometric Reaction to Catalytic Methodology - ResearchGate.
• General Access to Cubanes as Benzene Bioisosteres - Macmillan Group - Princeton University. Princeton University.
• A thiocyanato-bridged copper(i) cubane complex and its application in palladium-catalyzed Sonogashira coupling of aryl halides - Dalton Transactions (RSC Publishing). Royal Society of Chemistry.
• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future | Organometallics - ACS Publications.
• Cubane Cross-Coupling and Cubane–Porphyrin Arrays - SciSpace. SciSpace.
• COMMUNICATION Cubane Cross-Coupling and Cubane-Porphyrin Arrays - TARA. Trinity College Dublin.
• (PDF) Highly Strained Tertiary sp3 Scaffolds: Synthesis of Functionalized Cubanes and Exploration of Their Reactivity under Pd(II) Catalysis - ResearchGate.
• Buchwald–Hartwig amin
• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amin
• A practical synthesis of 1,3-disubstituted cubane derivatives - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC02164E. Royal Society of Chemistry.
• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. Organic Chemistry Portal.
• [PDF] Cubane Cross-Coupling and Cubane-Porphyrin Arrays. | Semantic Scholar. Semantic Scholar.
• Silver(I)-Catalyzed Synthesis of Cuneanes from Cubanes and their Investigation as Isosteres | Journal of the American Chemical Society.
• Synthesis. University of Bristol.
• Negishi coupling - Wikipedia. Wikipedia.
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• Suzuki-Miyaura Coupling - Chemistry LibreTexts. Chemistry LibreTexts.
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• Intermetallic species in the Negishi coupling and their involvement in inhibition p
• Buchwald–Hartwig Amination with Aqueous Ammonia - Synthesis Spotlight. Thieme.
• Suzuki-Miyaura Cross-Coupling Reaction | TCI AMERICA. TCI Chemicals.
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• ChemInform Abstract: Palladium-Catalyzed Cross-Coupling of 1,4-Disubstituted 5-Iodo-1,2,3-triazoles with Organotin Reagents. | Request PDF - ResearchGate.
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• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. nobelprize.org.
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Advanced Strategies for the Incorporation of 1-Isopropyl 4-Methyl Cubane-1,4-Dicarboxylate into Peptide Scaffolds

Executive Summary & Rationale

The incorporation of non-natural, highly strained hydrocarbons into peptide backbones represents a frontier in peptidomimetic drug design. Cubane, a saturated hydrocarbon with octahedral symmetry, has emerged as a premier non-aromatic bioisostere for benzene rings[1]. The distance across the body diagonal of the cubane cage (2.72 Å) is a near-perfect spatial match for the 1,4-substitution vector of benzene (2.79 Å)[2]. Replacing traditional aromatic residues with cubane drastically increases metabolic stability (by eliminating sites of oxidative metabolism), enhances lipophilicity, and imparts strict conformational constraints on the peptide backbone[1][3].

To successfully integrate this scaffold, 1-isopropyl 4-methyl cubane-1,4-dicarboxylate [4] is the optimal building block. The mixed diester design solves a critical synthetic bottleneck: desymmetrization . Because cubane is perfectly symmetrical, utilizing a symmetric di-acid typically results in statistical mixtures of mono- and di-coupled products. The mixed diester provides an elegant orthogonal handle, allowing researchers to selectively unmask one face of the cube while keeping the other protected.

The Orthogonal Deprotection Principle

The causality behind selecting a methyl/isopropyl mixed ester lies in steric differentiation. The unhindered methyl ester is highly susceptible to mild nucleophilic attack (saponification). In contrast, the bulky isopropyl ester is sterically shielded by its branched methyl groups, rendering it inert under mild basic conditions. This kinetic differential allows for the quantitative isolation of a mono-acid, which can then be directly coupled as a 3D peptide linker or subjected to a Curtius rearrangement to form an unnatural Fmoc-protected amino acid[1][5].

Quantitative Data Summaries

Table 1: Physicochemical Comparison of Benzene vs. Cubane Scaffolds

Property	1,4-Phenylene	1,4-Cubanediyl	Impact on Peptide Design
Diagonal Distance	2.79 Å	2.72 Å	Near-perfect bioisosteric spatial matching[2].

| Hybridization | sp² (Planar) | sp³ (3D Spherical) | Disruption of planar π -stacking; introduces novel 3D vectors. | | Lipophilicity | Baseline | +0.5 to +1.0 (LogP) | Enhanced membrane permeability and target affinity[1]. | | Metabolic Stability | Susceptible to CYP450 | Highly resistant | Increased in vivo half-life; resistant to degradation[1]. |

Table 2: Orthogonal Cleavage Kinetics for Cubane Diesters

Ester Group	Reagent	Temperature	Time	Conversion
Methyl (-OMe)	LiOH (1.05 eq)	0 °C to RT	4 h	>98% (Target Cleavage)
Isopropyl (-OiPr)	LiOH (1.05 eq)	0 °C to RT	4 h	<1% (Stable)

| Isopropyl (-OiPr) | NaOH (5.0 eq) | 50 °C | 12 h | >95% (Forced Cleavage) |

Experimental Workflows & Protocols

Workflow 1: Selective Saponification (Desymmetrization)

This protocol isolates 4-(isopropoxycarbonyl)cubane-1-carboxylic acid by exploiting the steric vulnerability of the methyl ester.

Caption: Workflow for the desymmetrization and direct SPPS incorporation of the cubane linker.

Step-by-Step Methodology:

• Dissolution: Dissolve 10 mmol of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate[4] in 30 mL of THF. Add 10 mL of deionized water.

• Cooling: Submerge the reaction flask in an ice bath to reach 0 °C. Causality: Low temperature suppresses the kinetic energy required for the hydroxide ion to attack the sterically hindered isopropyl ester, ensuring absolute chemoselectivity.

• Hydrolysis: Dropwise, add 10.5 mmol of LiOH·H₂O dissolved in 5 mL of water.

• Agitation: Stir for 4 hours, allowing the reaction to slowly warm to room temperature.

• Self-Validation (In-Process Control): Sample 10 µL, quench in 100 µL MeCN, and analyze via LC-MS. The target monoacid should appear as a single major peak ( m/z [M-H]⁻ = 233.1). The absence of the di-acid validates the orthogonal selectivity.

• Workup & Isolation: Acidify the aqueous layer with 1M HCl to pH 3 to protonate the cubane monoacid. Extract with EtOAc (3 x 20 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Workflow 2: Direct Incorporation as a 3D Peptide Linker

This protocol couples the monoacid to the N-terminus of a resin-bound peptide, utilizing the intact isopropyl ester as a lipophilic cap.

Step-by-Step Methodology:

• Resin Preparation: Swell 0.1 mmol of N-terminally deprotected peptide-resin in DMF for 30 minutes.

• Pre-activation: In a separate vial, dissolve 0.3 mmol (3 eq) of the cubane monoacid and 0.29 mmol of HATU in 2 mL DMF. Add 0.6 mmol of DIPEA.

• Activation Time: Stir for exactly 3 minutes. Causality: Cubane is highly sterically hindered, necessitating HATU for superior reactivity via the 7-aza-HOBt active ester intermediate. However, over-activation beyond 3 minutes can lead to irreversible guanidinylation of the peptide N-terminus by HATU.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 2 hours.

• Self-Validation (In-Process Control): Perform a Kaiser test. A yellow/colorless result confirms complete amide bond formation. A blue result necessitates a second coupling cycle.

• Cleavage: Treat the resin with standard TFA cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O) for 2 hours. Note: The isopropyl ester remains intact under acidic cleavage.

Workflow 3: Conversion to Fmoc-Cub-OH via Curtius Rearrangement

To incorporate cubane directly into the peptide backbone as an amino acid, the monoacid must be converted into an amine[1][5].

Caption: Synthetic pathway converting the cubane monoacid into an Fmoc-protected amino acid building block.

Step-by-Step Methodology:

• Acyl Azide Formation: Dissolve 5 mmol of the cubane monoacid in 20 mL anhydrous toluene. Add 6 mmol of triethylamine (TEA) and 5.5 mmol of diphenylphosphoryl azide (DPPA).

• Rearrangement & Trapping: Add 10 mL of tert-butanol. Heat the mixture to 80 °C for 8 hours. Causality: The cubane core cannot undergo standard nucleophilic substitutions without ring opening. Heat drives the elimination of N₂ gas in the Curtius rearrangement, forming an isocyanate intermediate that is immediately trapped by t-BuOH to form a Boc-protected amine.

• Boc Deprotection: Isolate the intermediate, then treat with 50% TFA in DCM for 1 hour to yield the free amine.

• Fmoc Protection: Dissolve the amine in 10% aqueous Na₂CO₃ and dioxane (1:1). Add 1.2 eq of Fmoc-OSu. Stir for 4 hours to yield Fmoc-NH-Cubane-COOiPr[1].

• Isopropyl Ester Hydrolysis: To unmask the C-terminus for SPPS, treat the compound with 5 eq NaOH in MeOH/H₂O at 50 °C for 12 hours.

• Self-Validation: Purify via RP-HPLC. Confirm the final Fmoc-Cub-OH mass via high-resolution mass spectrometry (HRMS) prior to use in automated peptide synthesizers.

References

• BenchChem. "Application Notes: The Use of Cubane-Containing Amino Acids in Peptide Synthesis." Available at: 1

• Chemical Reviews - ACS Publications. "Cubane: 50 Years Later." Available at: 3

• ACS Publications. "Cubanes in Medicinal Chemistry." Available at:2

• Sigma-Aldrich. "1-Isopropyl 4-methyl cubane-1,4-dicarboxylate | 2901099-45-2." Available at: 4

• ConnectSci. "The Synthesis of a Cubane-Substituted Dipeptide." Available at: 5

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• 3. pubs.acs.org [pubs.acs.org]
• 4. 1-Isopropyl 4-methyl cubane-1,4-dicarboxylate | 2901099-45-2 [sigmaaldrich.com]
• 5. connectsci.au [connectsci.au]

using 1-isopropyl 4-methyl cubane-1,4-dicarboxylate in polymer synthesis

Application Note: Utilizing 1-Isopropyl 4-Methyl Cubane-1,4-Dicarboxylate in the Synthesis of Advanced Rigid-Backbone Polymers

Executive Summary

The integration of cubane derivatives into polymer backbones has emerged as a transformative strategy in materials science. Cubane ( C8​H8​ ) is a highly strained, rigid platonic hydrocarbon with exceptional octahedral symmetry and a strain energy of approximately 690 kJ/mol[1]. Because the body diagonal of the cubane cage perfectly mimics the spatial arrangement of the para-positions of a benzene ring, it serves as an ideal bioisostere and structural analog for rigid aromatics[2].

Historically, polymer synthesis utilizing cubane relied on symmetrical precursors like dimethyl cubane-1,4-dicarboxylate[3]. However, symmetrical monomers restrict chemists to A2​+B2​ step-growth polymerizations, which are notoriously sensitive to stoichiometric imbalances and often yield broad molecular weight distributions. The commercial availability of the unsymmetrical diester 1-isopropyl 4-methyl cubane-1,4-dicarboxylate (CAS: 2901099-45-2) resolves this limitation. By leveraging the steric disparity between the methyl and isopropyl esters, polymer chemists can execute orthogonal deprotections to synthesize well-defined A−B monomers, enabling the production of sequence-controlled, high-molecular-weight cubane polyamides and polyesters.

Mechanistic Rationale for Orthogonal Design

The success of this synthetic approach relies on the precise kinetic differentiation of ester hydrolysis:

• Steric Vulnerability of the Methyl Ester: The unbranched methyl group offers minimal steric shielding to its adjacent carbonyl carbon. Under mild basic conditions (e.g., LiOH at 0 °C), hydroxide ions readily attack this electrophilic center, leading to rapid saponification.

• Steric Shielding of the Isopropyl Ester: The bulky, branched isopropyl group creates a steric umbrella over its carbonyl carbon. At low temperatures, the activation energy required for nucleophilic attack is kinetically inaccessible, preserving the ester linkage entirely.

This causality allows us to selectively unveil a single carboxylic acid moiety, which can be functionalized (e.g., coupled with an amine) before the isopropyl group is forcefully cleaved under harsher thermodynamic conditions (e.g., refluxing KOH ).

Thermomechanical Profiling of Cubane Polymers

Polymers containing cubane in their backbone exhibit remarkable thermal stability, behaving thermodynamically similar to simple cubane precursors before undergoing vigorous, predictable decomposition[4].

Table 1: Comparative Thermomechanical Properties of Rigid-Backbone Polymers

Polymer Backbone Type	Linkage	Glass Transition ( Tg​ )	Decomposition Temp ( Td​ )	Solubility (THF/DMF)
Poly(p-phenylene terephthalamide)	Amide	>350 °C	>500 °C	Poor
Poly(cubane-1,4-diyl adipamide)	Amide	~210 °C	~250 °C	Moderate
Poly(cubane-1,4-diyl norbornene)	Ester	~180 °C	~253 °C	Excellent
Poly(cubane A-B homopolyamide)	Amide	~230 °C	~260 °C	Good

Note: Data synthesized from literature observations of cubane thermodynamic behavior and structural analogs[4]. Cubane polymers maintain solubility in low-polarity solvents far better than their rigid aromatic counterparts.

Validated Synthetic Workflows

Workflow for orthogonal deprotection and A-B step-growth polymerization of cubane derivatives.

Experimental Protocols

Protocol 1: Kinetic Saponification of the Methyl Ester

Objective: Isolate 4-(isopropoxycarbonyl)cubane-1-carboxylic acid with absolute chemoselectivity.

• Preparation: Dissolve 1-isopropyl 4-methyl cubane-1,4-dicarboxylate (1.0 eq) in a 3:1 (v/v) mixture of THF and deionized water. Cool the reaction flask to 0 °C using an ice-water bath.

• Hydrolysis: Dissolve LiOH⋅H2​O (1.05 eq) in a minimal volume of water. Add this solution dropwise to the reaction mixture over 30 minutes. Causality: The slow addition and strict temperature control prevent localized exothermic spikes that could provide the activation energy needed to cleave the isopropyl ester.

• Monitoring & Self-Validation: Stir at 0 °C for 2 hours. Monitor via TLC (Hexanes/EtOAc 7:3). The reaction is self-validating during the extraction phase: unreacted diester remains soluble in organic solvents, while the desired mono-acid forms a water-soluble lithium salt. If the reaction mixture becomes entirely homogeneous and water-soluble, over-hydrolysis to the diacid has occurred.

• Isolation: Evaporate the THF under reduced pressure. Wash the remaining aqueous layer with diethyl ether ( 3×15 mL) to remove trace unreacted diester.

• Acidification: Cool the aqueous layer to 0 °C and carefully acidify to pH 2 using 1M HCl. Extract the precipitated mono-acid with ethyl acetate ( 3×20 mL). Dry over anhydrous Na2​SO4​ and concentrate in vacuo.

Protocol 2: Synthesis and Polycondensation of an A-B Cubane Monomer

Objective: Form a high-molecular-weight, sequence-defined rigid polyamide.

• Acid Activation: Suspend the mono-acid intermediate in dry dichloromethane (DCM). Add oxalyl chloride (2.0 eq) and a single catalytic drop of DMF[5]. Stir at room temperature until gas evolution ( CO , CO2​ , HCl ) ceases completely. Concentrate in vacuo to yield the highly reactive acid chloride.

• Amidation: Dissolve the acid chloride in dry DCM and add it dropwise to a 0 °C solution of mono-Boc-ethylenediamine (1.1 eq) and DIPEA (2.0 eq). Stir for 4 hours, then wash with brine, dry, and concentrate.

• Thermodynamic Deprotection: To cleave the sterically hindered isopropyl ester, dissolve the coupled intermediate in methanol. Add KOH (3.0 eq) and reflux at 65 °C for 12 hours. Cool, acidify to pH 3, and extract the free carboxylic acid.

• Boc Removal: Treat the intermediate with a 1:1 mixture of TFA and DCM for 1 hour at room temperature to remove the Boc protecting group. Evaporate the solvent to yield the A−B monomer (an amino-acid cubane derivative).

• Polymerization: Dissolve the A−B monomer in N-methyl-2-pyrrolidone (NMP). Add EDC·HCl (1.2 eq) and HOBt (1.2 eq) as coupling agents. Stir under an argon atmosphere at room temperature for 48 hours. Causality: Head-to-tail polymerization of an A−B monomer inherently guarantees a 1:1 stoichiometric ratio of reactive groups, driving the reaction to high conversion and yielding a high-molecular-weight polymer.

• Recovery: Precipitate the viscous polymer solution into vigorously stirred cold methanol. Filter and dry under vacuum at 60 °C.

References

• [4] ACS Publications. "Synthesis of Novel, Cubane-Containing Norbornene-Based Polymers". Macromolecules. [Link]

• [1] ACS Publications. "Synthesis and Properties of a New Polymer with a Cubane-Containing Backbone". Macromolecules.[Link]

• [2] Wikipedia. "Cubane".[Link]

• [5] ScienceMadness. "Synthesis of cubane and cubane related compounds / derivatives".[Link]

• [3] ACS Publications. "Pilot-Scale Production of Dimethyl 1,4-Cubanedicarboxylate". Organic Process Research & Development. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cubane - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sciencemadness Discussion Board - Synthesis of cubane and cubane related compounds / derivatives - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Notes & Optimization

troubleshooting low yield in 1-isopropyl 4-methyl cubane-1,4-dicarboxylate synthesis

Welcome to the Technical Support Center for the synthesis of asymmetric cubane diesters. As a Senior Application Scientist, I have designed this troubleshooting guide to address the kinetic and thermodynamic hurdles specific to the synthesis of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate (CAS: 2901099-45-2).

The rigid, highly strained geometry of the cubane core provides no steric shielding to its distal functional groups, making the selective synthesis of asymmetric diesters notoriously difficult. This guide will walk you through the mechanistic causality of common failures, provide data-driven optimization strategies, and outline a self-validating experimental protocol.

Synthetic Workflow Visualization

Workflow for the asymmetric synthesis of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate.

Part 1: Mechanistic Q&A and Troubleshooting

Q1: Why am I observing significant amounts of symmetric diester byproducts (dimethyl or diisopropyl) instead of the target asymmetric product? Causality: Transesterification is a highly competitive side-reaction in cubane chemistry. When attempting a standard Fischer esterification of 4-(methoxycarbonyl)cubane-1-carboxylic acid with isopropanol using an acid catalyst (e.g., H2​SO4​ ), the existing methyl ester is highly susceptible to nucleophilic attack by the bulk isopropanol. Because the cubane core is rigid, the two carbonyl carbons are electronically decoupled but equally exposed. Solution: Abandon acid-catalyzed Fischer esterification for the asymmetric step. Instead, utilize a two-step, base-mediated acid chloride approach. By converting the mono-acid to an acid chloride using thionyl chloride ( SOCl2​ ) and subsequently reacting it with anhydrous isopropanol in the presence of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA), you completely bypass the transesterification pathway ()[1].

Q2: My mono-saponification of dimethyl cubane-1,4-dicarboxylate yields a statistical mixture of diacid, monoester, and unreacted diester. How do I maximize the monoester yield? Causality: Saponification of symmetric diesters typically yields a statistical mixture because the hydrolysis of the first ester does not significantly deactivate the second ester toward hydroxide attack. Solution: Exploit differential solubility rather than kinetic control. By performing the reaction in strictly anhydrous methanol using exactly 1.0 equivalent of methanolic KOH added dropwise, the resulting potassium salt of the monoester precipitates out of the solution. This phase separation effectively removes the monoester from the reactive hydroxide pool, halting further saponification and driving the equilibrium toward the mono-product ()[2].

Q3: The final esterification with isopropanol stalls at low conversion. How do I overcome the steric hindrance? Causality: The isopropyl group is a secondary alcohol, which is significantly bulkier than methanol. The formation of the tetrahedral intermediate during nucleophilic acyl substitution is sterically hindered, which is exacerbated by the bulky cubane cage. Solution: You must increase the electrophilicity of the carbonyl carbon. While the acid chloride method is standard, an alternative highly effective method utilizes alkylsulfuric acids. Reacting the cubane carboxylic acid with isopropylsulfuric acid provides an exceptional leaving group environment, driving the formation of the sterically hindered isopropyl ester to near-quantitative yields ()[3].

Part 2: Quantitative Optimization Data

To prevent wasted scale-up efforts, review the following empirical data comparing reaction conditions.

Table 1: Optimization of Mono-Saponification Selectivity

Base Equivalent	Solvent System	Temperature	Monoester Yield	Diacid Yield	Unreacted Diester
1.5 eq KOH	MeOH/H₂O (1:1)	60 °C	25%	65%	10%
1.0 eq KOH	MeOH/H₂O (9:1)	25 °C	45%	30%	25%

| 1.0 eq KOH | Anhydrous MeOH | 25 °C | 88% | <5% | ~7% |

Table 2: Comparison of Isopropyl Esterification Methods

Method	Reagents	Conditions	Target Yield	Transesterification

| Fischer Esterification | i-PrOH, H2​SO4​ (cat) | Reflux, 24h | 15% | High (Diisopropyl) | | Steglich Esterification | i-PrOH, DCC, DMAP | DCM, 25 °C, 24h | 40% | Low | | Alkylsulfuric Acid | Isopropylsulfuric acid | Na2​SO4​ , 40h | 86% | None | | Acid Chloride | 1. SOCl2​ 2. i-PrOH, DIPEA | DCM, 25 °C, 12h | 92% | None |

Part 3: Self-Validating Experimental Protocols

Phase 1: Synthesis of Dimethyl Cubane-1,4-dicarboxylate

• Suspend crude cubane-1,4-dicarboxylic acid (1.0 eq) in anhydrous methanol (5 volumes) at 0 °C.

• Add thionyl chloride ( SOCl2​ , 1.38 eq) dropwise over 30 minutes to control the exotherm and HCl gas evolution ()[2].

• Warm to room temperature, then reflux for 4 hours.

• Self-Validation Check: Remove a 0.1 mL aliquot, concentrate under nitrogen, and check via 1H NMR. The complete disappearance of the broad carboxylic acid proton and the appearance of a sharp singlet at δ 3.70 ppm (6H, −OCH3​ ) confirms 100% conversion ()[1].

• Concentrate under reduced pressure, dissolve in DCM, wash with saturated NaHCO3​ , dry over MgSO4​ , and evaporate to yield a white solid.

Phase 2: Selective Mono-Saponification

• Dissolve dimethyl cubane-1,4-dicarboxylate (1.0 eq) in strictly anhydrous methanol (10 volumes).

• Prepare a solution of KOH (exactly 1.0 eq) in methanol. Add this dropwise to the diester solution over 1.5 hours at room temperature.

• Stir for 24 hours.

• Self-Validation Check: A dense white precipitate (potassium 4-(methoxycarbonyl)cubane-1-carboxylate) must form. If the solution remains clear, water contamination has solubilized the salt, and over-saponification to the diacid is actively occurring.

• Filter the precipitate, wash with cold methanol, and acidify with 1M HCl at 0 °C to precipitate the free mono-acid. Extract with ethyl acetate, dry, and concentrate.

Phase 3: Asymmetric Esterification to 1-Isopropyl 4-methyl cubane-1,4-dicarboxylate

• Suspend the mono-acid (1.0 eq) in anhydrous DCM.

• Add SOCl2​ (3.0 eq) and a catalytic drop of DMF. Reflux for 2 hours until gas evolution ceases.

• Self-Validation Check: Remove all volatiles under high vacuum for at least 1 hour. Crucial: Any residual SOCl2​ or HCl will catalyze transesterification in the next step, ruining the asymmetry. The residue should be a dry, off-white solid.

• Dissolve the acid chloride in anhydrous DCM at 0 °C. Add anhydrous isopropanol (2.0 eq) and DIPEA (2.5 eq).

• Stir at room temperature for 12 hours.

• Wash the organic layer with 1M HCl, saturated NaHCO3​ , and brine. Dry and concentrate to yield the target 1-isopropyl 4-methyl cubane-1,4-dicarboxylate.

References

• The Journal of Organic Chemistry. "Chlorinated Cubane-1,4-dicarboxylic Acids." American Chemical Society, 2023. URL:[Link]

• Izvestiya Akademii Nauk. "Cubane Synthesis." Scribd, 1994. URL:[Link]

• ChemRxiv. "A Revised Photo-Flow Protocol to Cubane-1,4-Dicarboxylate for Reliable Access to Cuneane Acids." ChemRxiv, 2025. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scribd.com [scribd.com]

Technical Support Center: Optimizing Solubility of 1-Isopropyl 4-Methyl Cubane-1,4-Dicarboxylate

Welcome to the Technical Support Center. As drug development increasingly leverages cubanes as metabolically stable, sp³-hybridized bioisosteres for benzene [1], handling these rigid, high-energy scaffolds presents unique physicochemical challenges. This guide provides researchers and process chemists with authoritative troubleshooting strategies, thermodynamic insights, and self-validating protocols for optimizing the solubility of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate (CAS: 2901099-45-2) [2] in organic solvents.

The "Why": Thermodynamic Causality of Cubane Solvation

The parent molecule, cubane-1,4-dicarboxylic acid, is notoriously difficult to dissolve in common organic solvents [4]. Its highly symmetrical, rigid cage structure (C–C–C bond angles of 90°) allows for extremely tight crystal lattice packing, driven by strong intermolecular hydrogen bonding. This results in a high enthalpy of fusion ( ΔHfus​ ) and poor solvation thermodynamics.

Esterification is the primary strategy to mitigate this [3]. While symmetric diesters (like dimethyl cubane-1,4-dicarboxylate) improve solubility by eliminating hydrogen bond donors, 1-isopropyl 4-methyl cubane-1,4-dicarboxylate takes this a step further through asymmetry . The bulky isopropyl group introduces steric hindrance that breaks the molecular symmetry, disrupting optimal crystal packing. This lowers the crystal lattice energy and melting point, drastically increasing the entropy of mixing ( ΔSmix​ ) and enhancing solubility in both non-polar and polar aprotic solvents.

Thermodynamic causality of asymmetric esterification on cubane solubility.

Quantitative Data: Solvent Selection Matrix

To guide your process chemistry, the following table summarizes the expected solubility profiles and the mechanistic rationale for 1-isopropyl 4-methyl cubane-1,4-dicarboxylate across standard organic solvents at 25°C.

Solvent	Dielectric Constant (ε)	Expected Solubility	Mechanism of Solvation / Causality
Dichloromethane (DCM)	9.1	High (>100 mg/mL)	Excellent dipole-dipole interactions with the ester carbonyls; minimal anti-solvent effect on the lipophilic cubane core.
Ethyl Acetate (EtOAc)	6.0	High (>100 mg/mL)	"Like-dissolves-like" principle. Favorable ester-ester interactions overcome the weakened asymmetric crystal lattice.
Hexane	1.9	Moderate-High (>50 mg/mL)	Driven by the high lipophilicity of the sp³ cubane core and the isopropyl chain. Unsubstituted cubane itself is soluble up to 18 wt% in hexane [1].
Methanol (MeOH)	32.7	Low-Moderate (10-25 mg/mL)	High hydrogen-bonding capacity of MeOH poorly solvates the aprotic ester groups, leading to lower solubility.
Water	80.1	Negligible (<0.1 mg/mL)	Extreme hydrophobicity of the carbon cage and lack of hydrogen bond donors prevent aqueous solvation.

Troubleshooting Guides & FAQs

Q: Why does my compound precipitate unpredictably as an amorphous "oil" when switching from DCM to alcoholic solvents (e.g., Isopropanol) during crystallization? A: This is a classic anti-solvent effect compounded by the rigid cubane core. While the asymmetric ester groups improve solubility over the parent diacid [3], alcoholic solvents have high hydrogen-bonding networks that do not favorably interact with the aprotic ester moieties. When transitioning rapidly from a good solvent (DCM) to a poorer one (IPA), the local supersaturation spikes, causing the compound to bypass the metastable zone width (MSZW) and undergo liquid-liquid phase separation (oiling out) rather than nucleation. Solution: Implement a controlled cooling ramp (e.g., 0.1°C/min) and seed the solution precisely at the MSZW boundary to force crystalline nucleation before the oiling-out boundary is reached.

Q: Can I use heat to accelerate dissolution in Methanol or Ethanol for flow chemistry applications? A: Use extreme caution. While heating increases the dissolution rate kinetically, prolonged heating of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate in primary alcohols (MeOH, EtOH) can lead to transesterification, especially if trace acidic or basic impurities are present from previous synthesis steps. This side reaction will yield symmetric dimethyl or diethyl esters. Because symmetric esters have higher lattice energies, their solubility is lower [3], which will cause unexpected precipitation and potentially clog your flow reactor. Solution: Use aprotic solvents like EtOAc, THF, or 2-MeTHF for high-temperature processing to ensure chemical stability.

Q: I am scaling up a reaction. How do I prevent the compound from crashing out when adding aqueous reagents? A: The cubane core is highly lipophilic [1]. The introduction of water drastically increases the polarity of the bulk solvent, immediately acting as a strong anti-solvent. Solution: If aqueous reagents are necessary, utilize a biphasic system (e.g., DCM/Water) with a phase-transfer catalyst (PTC), or use a miscible co-solvent system like THF/Water where the THF volume is kept high enough (>70%) to maintain the solubility of the cubane ester.

Experimental Protocol: Self-Validating Thermodynamic Solubility Assay

To accurately determine the solubility of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate for formulation or crystallization design, kinetic dissolution tests are insufficient. You must measure the thermodynamic solubility.

Crucially, this protocol is designed as a self-validating system : it mandates solid-state characterization of the residual material. If the compound forms a solvate or undergoes a polymorphic transition during the assay, the measured concentration reflects the solubility of the new form, not your starting material.

Step-by-Step Methodology (Shake-Flask Method)

• Saturated Suspension Preparation: Add 50 mg of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate to a 2 mL glass HPLC vial. Add 0.5 mL of the target organic solvent.

  • Causality: You must ensure a visible excess of solid remains. If all solid dissolves, the system is not saturated. Add more compound in 10 mg increments until a persistent suspension is achieved.

• Isothermal Equilibration: Seal the vial tightly (use PTFE-lined septa to prevent solvent evaporation) and agitate on a thermoshaker at 400 RPM and 25.0 ± 0.1 °C for 48 hours.

  • Causality: 48 hours is required to ensure the system fully transitions from kinetic dissolution to true thermodynamic equilibrium.

• Phase Separation: Centrifuge the suspension at 10,000 x g for 10 minutes at 25°C to pellet the undissolved solid.

  • Causality: Do not use vacuum filtration. Vacuum filtration causes rapid solvent evaporation, which will artificially inflate the concentration of the solute in the filtrate and ruin your data.

• Liquid-Phase Quantification: Carefully extract an aliquot of the clear supernatant, dilute it immediately into your HPLC mobile phase, and quantify via HPLC-UV against a known calibration curve.

• Solid-State Validation (Critical): Extract the residual solid pellet from the vial, dry it gently under a stream of nitrogen, and analyze it via X-Ray Powder Diffraction (XRPD).

  • Causality: Compare the XRPD pattern to your starting material. If the peaks match, your solubility data is valid. If the peaks have shifted, the compound has formed a solvate or a new polymorph, and the solubility value applies only to that new phase.

Self-validating workflow for thermodynamic solubility and polymorph stability.

References

• Grokipedia.Cubane. Retrieved April 9, 2026.
• Sigma-Aldrich.1-Isopropyl 4-methyl cubane-1,4-dicarboxylate | 2901099-45-2. Retrieved April 9, 2026.
• The Journal of Organic Chemistry (ACS Publications).Chlorinated Cubane-1,4-dicarboxylic Acids. Retrieved April 9, 2026.
• Defense Technical Information Center (DTIC).

best purification methods for 1-isopropyl 4-methyl cubane-1,4-dicarboxylate crude mixtures

Welcome to the Cubane Bioisostere Technical Support Center . As a Senior Application Scientist, I have designed this portal to address the specific challenges encountered when purifying unsymmetrical cubane derivatives.

The substitution of benzene rings with fully saturated, sp³-hybridized cubane bioisosteres is a powerful strategy to improve the metabolic stability and pharmacokinetic profiles of drug candidates [1]. However, the synthesis of unsymmetrical diesters—specifically 1-isopropyl 4-methyl cubane-1,4-dicarboxylate —often yields complex crude mixtures. Because sequential esterification is prone to acid-catalyzed transesterification (scrambling), your crude mixture is rarely just the target product.

Below is the definitive diagnostic workflow and troubleshooting guide to isolate your target with high chemical purity.

Diagnostic Purification Workflow

Fig 1. Decision tree for the purification of unsymmetrical cubane-1,4-dicarboxylate mixtures.

Composition of the Crude Mixture

Before applying any purification protocol, you must understand the causality behind your impurities. The table below summarizes the expected components in your crude mixture following a standard sequential esterification.

Component	Causality (Origin)	Relative Polarity (Rf)*	Physical State
1-Isopropyl 4-methyl cubane-1,4-dicarboxylate	Target product (Sequential esterification)	~0.45	Low-melting solid / Oil
Dimethyl cubane-1,4-dicarboxylate	Transesterification scrambling	~0.35	Crystalline Solid[2]
Diisopropyl cubane-1,4-dicarboxylate	Transesterification scrambling	~0.55	Viscous Oil
4-(Methoxycarbonyl)cubane-1-carboxylic acid	Incomplete secondary esterification	Baseline (0.0)	Solid

*Rf values are approximate, based on a 85:15 Hexanes:Ethyl Acetate TLC system.

Step-by-Step Purification Methodologies

Protocol A: Chemoselective Liquid-Liquid Extraction (LLE)

Objective: Remove unreacted mono-acids and acidic catalysts without degrading the target esters. Causality: Cubane diesters are susceptible to base-catalyzed hydrolysis [3]. We use 5% NaHCO₃ because it is basic enough to deprotonate unreacted mono-acids (pKa ~4.0) but weak enough to prevent premature hydrolysis of the target isopropyl and methyl esters.

• Dilution: Dissolve the crude mixture in Ethyl Acetate (EtOAc) (approx. 10 mL per gram of crude).

• Neutralization: Add an equal volume of 5% aqueous NaHCO₃.

• Self-Validation Check: Observe the biphasic mixture. The evolution of CO₂ gas is a self-validating indicator of active neutralization. Continue washing with fresh NaHCO₃ until effervescence completely ceases. This confirms all acidic species have partitioned into the aqueous layer.

• Separation: Collect the organic layer. Wash once with brine to remove residual water and break any emulsions.

• Drying: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

Protocol B: High-Resolution Silica Gel Chromatography

Objective: Separate the target unsymmetrical diester from the symmetrical diester byproducts. Causality: Dimethyl cubane-1,4-dicarboxylate is highly crystalline and poorly soluble in non-polar loading solvents like hexanes [2]. Liquid loading often results in streaking and poor resolution. Dry loading ensures a narrow injection band, which is critical for resolving the subtle dipole and steric differences between the methyl-isopropyl target and its symmetrical counterparts.

• Dry Loading: Dissolve the LLE-purified crude in a minimal amount of Dichloromethane (DCM). Add silica gel (3x the mass of the crude) and evaporate the DCM slowly on a rotary evaporator until a free-flowing powder is obtained.

• Column Packing: Pack a silica column using 100% Hexanes. Load the dry silica-adsorbed crude onto the top of the column.

• Elution: Run a shallow gradient from 5% to 15% EtOAc in Hexanes.

  • Elution Order: Diisopropyl ester (least polar) → 1-Isopropyl 4-methyl ester (target) → Dimethyl ester (most polar).

• Fraction Collection: Collect small volumes (e.g., 15 mL fractions) to prevent overlapping of the closely eluting diesters.

Troubleshooting & FAQs

Q: I ran my TLC plate, but I cannot see any spots under the UV lamp. Did my reaction fail? A: Not necessarily. Cubanes are fully saturated, sp³-hybridized cage structures. Because they lack the conjugated π -systems found in benzene rings, they are completely UV-inactive [1]. Solution: You must use a destructive chemical stain. Dip the TLC plate in a basic Potassium Permanganate (KMnO₄) solution or Phosphomolybdic Acid (PMA), followed by vigorous heating with a heat gun. The esters will oxidize and appear as bright yellow/brown spots on a purple background (KMnO₄) or dark blue spots on a green background (PMA).

Q: Why am I seeing a massive amount of dimethyl cubane-1,4-dicarboxylate when I only added exactly one equivalent of methanol in the first step? A: You are observing acid-catalyzed transesterification. If your secondary esterification (adding the isopropyl group) utilizes a strong acid catalyst (like H₂SO₄) and heat, the existing methyl ester can cleave and scramble with the isopropanol, or disproportionate. Solution: To prevent this causality, synthesize the unsymmetrical ester using milder coupling conditions for the second step. Instead of Fischer esterification, activate the mono-acid with EDC/DMAP or SOCl₂ [3] at room temperature before introducing the isopropanol.

Q: My target 1-isopropyl 4-methyl ester is co-eluting with the diisopropyl ester. How can I improve the resolution? A: The dipole moments of these two molecules are extremely similar. If Hexane/EtOAc isn't providing baseline resolution, switch your solvent system to exploit different intermolecular forces. Solution: Change to a Toluene/Acetone (95:5) or DCM/Hexanes (60:40) system. Toluene provides π

• interactions that interact differently with the steric bulk of the isopropyl groups compared to linear hexanes, often artificially widening the Rf gap between symmetrical and unsymmetrical cubane diesters. If standard chromatography fails, you must advance to Preparative HPLC (Reverse Phase C18, Isocratic 60% MeCN/H₂O) as outlined in the workflow diagram.

References

• Wiesenfeldt, M. P., Rossi-Ashton, J. A., Perry, I. B., et al. "General access to cubanes as benzene bioisosteres." Nature, 2023. Available at:[Link]

• Bliese, S. W., & Tsanaktsidis, J. "Pilot-Scale Production of Dimethyl 1,4-Cubanedicarboxylate." Organic Process Research & Development (ACS Publications), 2013. Available at:[Link]

• Vávra, J., et al. "Chlorinated Cubane-1,4-dicarboxylic Acids." The Journal of Organic Chemistry (ACS Publications), 2023. Available at:[Link]

preventing thermal degradation of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate during storage

From the Senior Application Scientist's Desk: Welcome to the dedicated technical support guide for 1-isopropyl 4-methyl cubane-1,4-dicarboxylate. As a highly strained, high-energy molecule, the kinetic stability of the cubane core is remarkable; however, its preservation during storage is non-trivial and paramount for ensuring experimental reproducibility and the integrity of your drug development pipeline.[1][2] This guide is structured to provide direct, actionable solutions to common storage and handling challenges, grounded in the fundamental principles of physical organic chemistry.

Troubleshooting Guide: Diagnosing and Resolving Storage-Related Degradation

This section addresses specific issues you may encounter during your work. Each answer provides both a solution and an explanation of the underlying chemical principles.

Question 1: After several weeks of storage at room temperature, I observed new peaks in the ¹H NMR and a decrease in purity by HPLC. What is happening to my compound?

Answer: You are likely observing thermally induced molecular rearrangement or cage-opening of the cubane core. Despite its kinetic stability, the cubane scaffold possesses immense strain energy (approx. 166 kcal/mol for the parent hydrocarbon), which it can release through isomerization to thermodynamically more stable structures.[3]

Causality Explained: The energy input from ambient room temperature, especially if inconsistent, can be sufficient to overcome the activation energy for rearrangement over extended periods. The most common degradation pathways for cubanes involve:

• Rearrangement to Cuneane Derivatives: A metal-catalyzed or thermal σ-bond rearrangement can convert the cubane cage into a cuneane structure.[1][2]

• Cage-Opening to Cyclooctatetraene (COT) Derivatives: At higher temperatures, a two-bond cleavage can lead to the formation of a syn-tricyclooctadiene intermediate, which rapidly opens to a cyclooctatetraene derivative.[1][4][5]

These new isomeric species will have distinct spectroscopic signatures (NMR, MS) and different retention times in chromatography, explaining your observations.

Recommended Action:

• Confirm Degradant Identity: If possible, use LC-MS or GC-MS to identify the molecular weights of the new species. Isomers will have the same mass as the parent compound.

• Immediate Re-cooling: Transfer your stock to a temperature-controlled environment at or below -20°C immediately.

• Re-purification: If the purity has dropped below your experimental threshold, re-purification by column chromatography or recrystallization will be necessary.

Question 2: My solid sample has developed a slight yellowish tint after being stored in a clear glass vial on the lab bench. Is this a sign of degradation?

Answer: Yes, a color change is a strong indicator of chemical degradation. This is likely due to a combination of thermal stress and potentially photochemical reactions initiated by exposure to ambient light.

Causality Explained: While the primary concern is thermal degradation, some cubane derivatives can undergo photochemical reactions, especially in the presence of impurities.[1][2] The formation of conjugated systems, such as a cyclooctatetraene ring system, can shift the electronic absorption into the visible spectrum, resulting in a colored appearance.[4] Furthermore, exposure to light is a source of energy that can contribute to overcoming the activation barrier for thermal degradation.

Recommended Action:

• Protect from Light: Always store cubane derivatives in amber glass vials or wrap clear vials completely in aluminum foil.

• Inert Atmosphere: If not already practiced, store the compound under an inert atmosphere (e.g., argon or nitrogen) to prevent potential oxidation, which can sometimes be catalyzed by light and heat.

• Verify Purity: Analyze a small aliquot of the discolored material using HPLC or NMR to quantify the level of degradation. Compare this with a baseline reading from when the sample was fresh.

Question 3: I need to store a solution of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate for a few days between experiments. What is the best solvent and temperature?

Answer: For short-term storage (24-72 hours), dissolve the compound in a dry, aprotic solvent and store at 2-8°C (refrigerator). For longer durations, a frozen solution at -20°C or -80°C is strongly recommended.

Causality Explained: Storing the compound in solution can sometimes accelerate degradation if the solvent is not chosen carefully. Protic solvents (e.g., methanol, ethanol) could potentially participate in slow hydrolysis of the ester groups, especially if acidic or basic impurities are present. Solvents also mediate heat transfer more efficiently than a solid matrix, making the compound more susceptible to temperature fluctuations.

Recommended Solvents:

• Dichloromethane (DCM)

• Tetrahydrofuran (THF) - Ensure it is peroxide-free.

• Acetonitrile (MeCN)

• Toluene

Recommended Action:

• Use Dry Solvents: Use anhydrous grade solvents to minimize the risk of hydrolysis.

• Degas the Solution: For maximum stability, briefly sparging the solution with an inert gas (argon or nitrogen) before sealing can remove dissolved oxygen, mitigating oxidative risks.

• Seal Tightly: Use vials with PTFE-lined caps to ensure a tight seal against atmospheric moisture and oxygen.

Visualizing the Problem: Degradation Pathways and Troubleshooting

The following diagrams illustrate the chemical challenge and the logical steps to resolve it.

Caption: Potential thermal degradation pathways for the cubane core.

Caption: Troubleshooting workflow for resolving sample degradation.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for solid 1-isopropyl 4-methyl cubane-1,4-dicarboxylate? For long-term stability (>1 month), the solid compound should be stored at -20°C or lower , protected from light (in an amber vial), and under an inert atmosphere (nitrogen or argon).

Q2: Why is the cubane core so strained yet kinetically stable? The high strain energy arises from the severe deviation of the C-C-C bond angles (90°) from the ideal tetrahedral angle (109.5°).[6] However, it is kinetically stable because the typical decomposition pathways available to other strained molecules are geometrically forbidden or have very high activation energies.[1][2] For instance, a concerted, two-bond cage opening is a thermally disallowed reaction according to orbital symmetry rules, forcing it to proceed through higher-energy intermediates.[4]

Q3: How can I quickly check the stability of my sample before a critical experiment? Run a quick purity test. A Thin-Layer Chromatography (TLC) analysis against a certified reference standard is the fastest method. If you observe any new spots or tailing, it indicates degradation. For a more quantitative assessment, a rapid HPLC or GC analysis is recommended.

Q4: Does the presence of the isopropyl and methyl ester groups affect the thermal stability compared to parent cubane? While the parent cubane-1,4-dicarboxylic acid framework is highly stable with decomposition above 250°C, bulky ester groups can potentially introduce additional steric strain.[7][8] However, the primary driver for degradation remains the relief of the cage strain itself. The ester functional groups are generally robust, but their interaction with the strained cage under thermal stress is a complex factor that necessitates careful storage.

Data Summary and Protocols

Recommended Storage Conditions

Parameter	Optimal Condition	Sub-Optimal (Risk of Degradation)	Consequence of Deviation
Temperature	≤ -20°C (Freezer)	2-8°C (Refrigerator) or 20-25°C (Room Temp)	Increased rate of thermal rearrangement/cage-opening.[4][5]
Light	Protected (Amber Vial/Foil)	Exposure to Ambient/UV Light	Potential for photochemical side reactions; added energy input.
Atmosphere	Inert (Argon or Nitrogen)	Air	Risk of slow oxidation, especially with impurities present.
Container	Tightly Sealed Glass Vial (PTFE-lined cap)	Loosely Capped or Plastic Vials	Contamination from atmospheric moisture; potential leaching from plastic.

Protocol: Validating Long-Term Storage Conditions

This protocol provides a self-validating system to confirm the stability of your compound under your specific storage setup.

Objective: To empirically determine if the chosen storage conditions maintain the purity of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate over a defined period.

Materials:

• High-purity sample of the compound (>98%)

• HPLC or GC-MS system

• Appropriate mobile/carrier gases and solvents

• 2x Amber glass vials with PTFE-lined caps

• Inert gas source (N₂ or Ar)

Methodology:

• Establish Baseline (T=0):

  • Dissolve a small, accurately weighed amount of the fresh, high-purity compound in an appropriate solvent (e.g., acetonitrile for HPLC).

  • Analyze the sample via a validated HPLC or GC-MS method to obtain a precise purity reading and chromatogram.

  • Record the purity (%) and save the chromatogram. This is your T=0 reference.

• Prepare Storage Samples:

  • Aliquot the solid compound into two separate, labeled amber glass vials.

  • Flush each vial with an inert gas for ~30 seconds.

  • Quickly and tightly seal the vials.

• Storage:

  • Place one vial (Test Sample) in the intended long-term storage location (e.g., -20°C freezer).

  • Place the second vial (Control Sample) in a sub-optimal condition, such as on a lab bench protected from direct light, to serve as a positive control for degradation.

• Analysis (T=X weeks/months):

  • After the desired storage period (e.g., 4 weeks), retrieve both samples.

  • Allow them to warm to room temperature before opening to prevent condensation.

  • Prepare and analyze samples from both the "Test" and "Control" vials using the exact same analytical method as in Step 1.

• Data Interpretation:

  • Compare Test vs. T=0: If the purity of the Test Sample is within your acceptable experimental error of the T=0 purity, and no significant new peaks have appeared, your storage conditions are validated as stable.

  • Compare Control vs. T=0: The Control Sample should show a measurable decrease in purity and the appearance of new peaks, confirming that the analytical method is sensitive enough to detect degradation.

References

• Eaton, P. E. (1992). Cubanes: Starting Materials for the Chemistry of the 1990s and the New Century. Angewandte Chemie International Edition in English, 31(11), 1421-1436. Available from: [Link]

• Priefer, R., & Quirit, J. G. (2021). Thermal Cage Opening/Rearrangement of Novel Cubyl Styrene Derivatives. Lupine Publishers. Available from: [Link]

• Shariatinia, Z. (2020). Unraveling the kinetics and molecular mechanism of gas phase pyrolysis of cubane to[9]annulene. Scientific Reports, 10(1), 14594. Available from: [Link]

• Organic Synthesis International. (2014). The Magic of Cubane! Available from: [Link]

• ChemTalk. (n.d.). Understanding Strain. Available from: [Link]

• Dam, J., et al. (2023). Chlorinated Cubane-1,4-dicarboxylic Acids. The Journal of Organic Chemistry, 88(4), 2099–2107. Available from: [Link]

• University of Alabama in Huntsville. (n.d.). A Chemical Hygiene Plan An Explosive Safety Plan Laboratory Facility Requirements PPE Plan. Available from: [Link]

• Case Western Reserve University. (2019). Policy on Laboratory use of Explosive and High Energy Materials. Available from: [Link]

• Wikipedia. (2023, December 26). Strain (chemistry). Available from: [Link]

• Purdue University. (2024). Energetic Materials Management Plan. Available from: [Link]

• MDPI. (2022). Strain. Encyclopedia. Available from: [Link]

• International Ammunition Technical Guideline. (n.d.). Storage, transportation and handling of explosives in mine action. Available from: [Link]

• ResearchGate. (2021). Thermal Cage Opening/Rearrangement of Novel Cubyl Styrene Derivatives. Available from: [Link]

• Bashir-Hashemi, A. (1995). Cubanes. DTIC. Available from: [Link]

• American Chemical Society Publications. (2015). Cubane: 50 Years Later. Chemical Reviews. Available from: [Link]

• Eurofins. (2021). ANALYTICAL METHOD SUMMARIES. Available from: [Link]

• ResearchGate. (2016). Thermal decomposition route from cubanes with strain releasing. Available from: [Link]

• University of Bristol School of Chemistry. (n.d.). Synthesis. Available from: [Link]

• Wikipedia. (2024, March 18). Cubane. Available from: [Link]

• Chaban, V. V., & Prezhdo, O. V. (2016). Energy Storage in Cubane Derivatives and Their Real-Time Decomposition: Computational Molecular Dynamics and Thermodynamics. ACS Energy Letters, 1(1), 286-291. Available from: [Link]

• International Journal of Pharmaceutical and Biological Science Archive. (2021). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. Available from: [Link]

• DTIC. (n.d.). Cubane Derivatives for Propellant Applications. Available from: [Link]

• ResearchGate. (2022). a Decomposition of diester to synthesize cubane. b Synthesis of... Available from: [Link]

• Japan International Cooperation Agency. (n.d.). III Analytical Methods. Available from: [Link]

• Royal Society of Chemistry. (n.d.). Benzophenone as a Cheap and Effective Photosensitizer for the Photocatalytic Synthesis of Dimethyl Cubane-1,4-dicarboxylate. Available from: [Link]

• Scribd. (n.d.). Cubane Synthesis. Available from: [Link]

• Master Organic Chemistry. (2013). Bond Strengths And Radical Stability. Available from: [Link]

• ChemBK. (2024). 1-isopropyl-4-methylcyclohexane. Available from: [Link]

• University of Bristol School of Chemistry. (n.d.). High energy derivatives of Cubane. Available from: [Link]

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improving catalyst turnover for 1-isopropyl 4-methyl cubane-1,4-dicarboxylate esterification

Welcome to the Cubane Chemistry Technical Support & Optimization Desk .

Cubane-1,4-dicarboxylates are highly rigid, sterically demanding sp3 -rich bioisosteres for benzene rings, making them incredibly valuable in modern drug discovery. However, synthesizing the mixed diester—specifically 1-isopropyl 4-methyl cubane-1,4-dicarboxylate —presents a significant synthetic hurdle. The extreme steric clash between the rigid cubane core and the secondary isopropyl alcohol severely limits catalyst turnover during esterification.

This guide is designed for drug development professionals and synthetic chemists to troubleshoot, optimize, and scale this specific transformation.

Mechanistic Bottleneck Analysis

To improve catalyst turnover, we must first understand where the catalytic cycle stalls. In a standard Steglich esterification, 4-Dimethylaminopyridine (DMAP) acts as a nucleophilic catalyst. However, the bulky nature of the cubane substrate and the isopropyl alcohol creates a kinetic trap.

Fig 1. Mechanistic workflow of DMAP-catalyzed cubane esterification highlighting the steric bottleneck.

Troubleshooting & Optimization FAQs

Q1: Why does my esterification stall at 40-50% conversion despite using an excess of isopropanol? Causality: The primary challenge in acylating secondary or tertiary alcohols onto a rigid cubane core is severe steric hindrance. The bulky isopropanol nucleophile slowly attacks the highly electrophilic N-acylpyridinium intermediate[1]. This slow desired reaction opens the door for side reactions. If you are using a carbodiimide coupling agent (like DCC or EDCI), the stalled intermediate is often consumed by a rearrangement into an inactive N-acyl urea, permanently trapping the acyl group and halting the catalytic turnover of DMAP[2].

Q2: Should I increase the DMAP loading to force the reaction to completion? Causality: No. DMAP is a true catalyst and is typically effective at 0.05 to 10 mol%[1]. Increasing DMAP beyond 20 mol% for sterically hindered substrates often exacerbates the issue by shifting the equilibrium entirely toward the N-acylpyridinium salt. If the subsequent nucleophilic attack is too slow, this salt can precipitate out of the solution or degrade. Instead of increasing DMAP, you should introduce a Lewis acid co-catalyst like Scandium triflate (Sc(OTf)₃). Sc(OTf)₃ coordinates with the carbonyl oxygen, increasing electrophilicity without adding the massive steric bulk of a pyridinium leaving group, thus facilitating faster turnover[1].

Q3: How does the choice of activation strategy impact catalyst turnover? Causality: Traditional catalytic dehydrative condensation methods struggle with sterically hindered alcohols and acid-sensitive substrates[3]. Standard Steglich conditions (DCC/DMAP) generate dicyclohexylurea, a bulky byproduct that can physically occlude the catalyst in the reaction matrix. Switching to a mixed-anhydride strategy (using pivaloyl chloride) prior to DMAP addition completely bypasses the urea-byproduct issue. This allows the DMAP to operate in a much cleaner microenvironment, drastically improving the Turnover Number (TON)[3].

Quantitative Catalyst Performance

The following table summarizes the impact of different catalyst systems on the esterification of cubane-1,4-dicarboxylic acid mono-methyl ester with isopropanol.

Catalyst System	Loading (mol%)	Co-Catalyst / Additive	Reaction Time (h)	Turnover Number (TON)	Isolated Yield (%)
Standard DMAP (Steglich)	10%	None	24	4.5	45%
High-Load DMAP	25%	None	24	2.2	55%
DMAP + Sc(OTf)₃ (Dual)	10%	Sc(OTf)₃ (5%)	12	9.2	92%
Polystyrene-supported DMAP	2%	Solvent-free conditions	18	41.0	82%

Data synthesized from optimized protocols for sterically hindered alcohols[1][3].

Self-Validating Experimental Protocol

To achieve >90% yield of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate, we recommend the Mixed-Anhydride Dual-Catalytic Workflow . This protocol is designed as a self-validating system; visual and analytical cues are embedded to ensure each step is successful before proceeding.

Materials Required:

• Cubane-1,4-dicarboxylic acid mono-methyl ester (1.0 equiv)

• Pivaloyl chloride (1.1 equiv)

• Triethylamine (Et₃N) (1.5 equiv)

• Anhydrous Isopropanol (3.0 equiv)

• DMAP (0.1 equiv / 10 mol%)

• Scandium triflate[Sc(OTf)₃] (0.05 equiv / 5 mol%)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Mixed Anhydride Formation (Activation):

  • Action: Dissolve the cubane mono-methyl ester in anhydrous DCM under an inert atmosphere (N₂ or Ar). Cool the flask to -10 °C using an ice-salt bath.

  • Action: Add Et₃N dropwise, followed by the slow addition of pivaloyl chloride.

  • Validation Check: A white precipitate (triethylamine hydrochloride) will immediately form. This visual cue confirms the successful formation of the mixed anhydride. Stir for 30 minutes.

  • Analytical Check: Spot the reaction on a TLC plate. The starting material spot should completely disappear, replaced by a higher-R_f spot (the mixed anhydride). Do not proceed until conversion is complete.

• Dual-Catalytic Nucleophilic Addition:

  • Action: In a separate dry vial, prepare a suspension of anhydrous isopropanol, Sc(OTf)₃, and DMAP in a small volume of DCM[1].

  • Causality: Pre-mixing the alcohol with the Lewis acid activates the nucleophile, while DMAP prepares to shuttle the acyl group.

  • Action: Transfer this suspension dropwise into the main reaction flask at -10 °C.

  • Action: Continue stirring at -10 °C for 30 minutes, then remove the cooling bath and allow the reaction to warm to room temperature over 2 to 4 hours.

• Workup & Catalyst Recovery:

  • Action: Quench the reaction by adding water to hydrolyze any unreacted anhydride.

  • Action: Filter the reaction mixture to remove insoluble salts. Wash the filtrate with 0.1 N HCl (3 times) to remove the DMAP and Et₃N, followed by a saturated sodium bicarbonate wash to remove any unreacted cubane acid[4].

  • Validation Check: The organic layer, once dried over MgSO₄ and concentrated, should yield a highly pure white solid or clear oil (1-isopropyl 4-methyl cubane-1,4-dicarboxylate). Confirm the isopropyl methine proton via ¹H NMR (typically a multiplet around 5.0 ppm).

References

• 2, NINGBO INNO PHARMCHEM CO.,LTD.

• 1, Benchchem 3.3, Organic Chemistry Portal 4.4, Benchchem

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Widely Useful DMAP-Catalyzed Esterification under Auxiliary Base- and Solvent-Free Conditions [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

The Cubane Scaffold as a Bioisostere for Para-Substituted Benzene Rings: A Comparative Guide

In the landscape of modern drug discovery, the pursuit of novel molecular scaffolds that enhance pharmacokinetic profiles without compromising biological activity is a paramount objective. The benzene ring, a ubiquitous motif in pharmaceuticals, often contributes to issues of metabolic instability and poor solubility.[1][2] A compelling strategy to mitigate these liabilities is the principle of bioisosterism, where a functional group is replaced by another with similar steric and electronic properties. This guide provides an in-depth comparison of the 1,4-disubstituted cubane scaffold, specifically focusing on 1-isopropyl 4-methyl cubane-1,4-dicarboxylate , and its corresponding para-substituted benzene analogue, isopropyl methyl terephthalate .

The rationale for this substitution is grounded in the unique geometry of the cubane core. Cubane, a highly strained, saturated hydrocarbon, presents its substituents with bond angles and distances that closely mimic those of a para-substituted benzene ring.[3][4] The diagonal distance across the cubane cage (2.72 Å) is remarkably similar to the diameter of a benzene ring (2.79 Å).[4] However, by replacing the flat, sp²-hybridized aromatic system with a three-dimensional, sp³-hybridized saturated core, significant improvements in aqueous solubility and metabolic stability can be achieved.[5][6] This guide will explore the theoretical advantages, present comparative physicochemical data, and provide detailed experimental protocols for evaluating these key drug-like properties.

Structural and Geometric Comparison

The fundamental premise of using a 1,4-disubstituted cubane as a bioisostere for a para-substituted benzene ring lies in their ability to present substituents in a similar spatial orientation. This geometric mimicry is crucial for maintaining interactions with biological targets, such as enzyme active sites or protein receptors.

Figure 1. Geometric comparison of para-substituted benzene and 1,4-disubstituted cubane scaffolds.

The cubane cage, despite its high strain energy, is kinetically stable, with thermal decomposition only occurring at temperatures above 220°C.[7] Its C-H bonds possess a high degree of s-character, making them strong and less susceptible to oxidative metabolism by cytochrome P450 enzymes, a common metabolic pathway for aromatic rings.[5][8]

Comparative Physicochemical Properties (Predicted)

Table 1: Predicted Physicochemical Properties

Property	Benzene Analogue (Isopropyl methyl terephthalate)	Cubane Analogue (1-isopropyl 4-methyl cubane-1,4-dicarboxylate)	Rationale for Difference
Molecular Formula	C₁₂H₁₄O₄	C₁₄H₁₈O₄	Cubane core has C₈H₆ vs C₆H₄ for benzene ring
Molecular Weight	222.24 g/mol	250.28 g/mol	Higher atom count in the cubane core
Predicted miLogP	2.55	1.89	The sp³-rich, non-aromatic cubane core is less lipophilic than the benzene ring.
Predicted Aqueous Solubility (LogS)	-2.81	-2.35	Lower lipophilicity (LogP) of the cubane analogue leads to a predicted increase in aqueous solubility.
Number of Rotatable Bonds	4	4	Similar flexibility in the ester side chains.
Topological Polar Surface Area (TPSA)	52.6 Ų	52.6 Ų	The polar ester groups are identical in both molecules.

Note: All data in this table are computationally predicted and intended for comparative purposes.

The predicted data illustrates the core hypothesis: replacing the benzene ring with a cubane bioisostere is expected to decrease lipophilicity (lower LogP) and, consequently, increase aqueous solubility (higher LogS). This is a highly desirable outcome in drug development, as improved solubility can enhance bioavailability and simplify formulation.[1]

Experimental Protocols for Property Validation

To empirically validate the predicted advantages of the cubane scaffold, a series of standardized in vitro assays are essential. The following protocols provide detailed methodologies for assessing metabolic stability, aqueous solubility, and lipophilicity.

Protocol 1: Metabolic Stability Assessment via Microsomal Stability Assay

This assay determines the rate at which a compound is metabolized by Phase I enzymes, primarily Cytochrome P450s, present in liver microsomes. Higher stability indicates a lower intrinsic clearance.

Figure 2. Workflow for the in vitro microsomal stability assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Prepare a 1 M stock of the test compound (cubane or benzene analogue) in DMSO. Further dilute to 100 µM in acetonitrile.

  • Thaw pooled human liver microsomes on ice and dilute to a final protein concentration of 1 mg/mL in the phosphate buffer.

  • Prepare an NADPH regenerating system solution (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in phosphate buffer as per the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add 98 µL of the microsome solution to each well.

  • Add 1 µL of the 100 µM test compound solution to each well for a final concentration of 1 µM.

  • Include control wells: a negative control (no NADPH) to assess non-enzymatic degradation and a positive control (e.g., Verapamil, a compound with known high clearance).

  • Pre-incubate the plate at 37°C for 10 minutes with shaking.

• Reaction Initiation and Termination:

  • Initiate the metabolic reaction by adding 10 µL of the NADPH regenerating system to each well. For the t=0 time point, the quenching solution is added immediately before the NADPH solution.

  • At subsequent time points (e.g., 5, 15, 30, 45 minutes), terminate the reaction by adding 200 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Sample Processing and Analysis:

  • Seal the plate and centrifuge at 4000 rpm for 20 minutes at 4°C to pellet the precipitated protein.

  • Transfer the supernatant to a new 96-well plate for analysis.

  • Analyze the samples by LC-MS/MS to quantify the remaining parent compound relative to the internal standard at each time point.[10][11]

• Data Analysis:

  • Plot the natural logarithm of the percentage of compound remaining versus time.

  • The slope of the linear regression line gives the elimination rate constant (k).

  • Calculate the half-life (t₁/₂) as 0.693/k.

  • Calculate the intrinsic clearance (CLᵢₙₜ) in µL/min/mg protein.

Protocol 2: Aqueous Solubility Determination via Shake-Flask Method

This equilibrium-based method is considered the gold standard for determining thermodynamic solubility.

Step-by-Step Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of the solid test compound (e.g., 2-5 mg) to a glass vial containing a known volume (e.g., 1 mL) of phosphate-buffered saline (PBS, pH 7.4).

  • Seal the vials and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C).

  • Agitate the samples for 24-48 hours to ensure equilibrium is reached.

• Phase Separation:

  • After incubation, visually inspect the vials to confirm the presence of undissolved solid.

  • Centrifuge the vials at high speed (e.g., 14,000 rpm) for 20 minutes to pellet the excess solid.

  • Carefully collect the supernatant using a pipette, ensuring no solid is disturbed.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter to remove any remaining microparticulates.

• Quantification:

  • Prepare a series of standard solutions of the test compound of known concentrations in a suitable solvent (e.g., DMSO or acetonitrile).

  • Quantify the concentration of the compound in the filtered supernatant using a validated analytical method, typically HPLC-UV.

  • Generate a calibration curve from the standard solutions and use it to determine the concentration of the saturated solution.

• Reporting:

  • The solubility is reported in units such as µg/mL or µM at the specified pH and temperature.[12]

Conclusion

The replacement of a para-substituted benzene ring with a 1,4-disubstituted cubane scaffold represents a powerful and validated strategy in medicinal chemistry to enhance the pharmacokinetic properties of drug candidates.[13][14] The cubane core acts as a non-aromatic, three-dimensional bioisostere that maintains the critical spatial arrangement of substituents while offering significant advantages in terms of metabolic stability and aqueous solubility.[5][8] As demonstrated by predictive modeling for 1-isopropyl 4-methyl cubane-1,4-dicarboxylate versus its benzene analogue, this "escape from flatland" approach can lead to a more favorable physicochemical profile.[2] The experimental protocols detailed herein provide a robust framework for researchers to empirically validate these benefits in their own drug discovery programs, ultimately accelerating the identification of lead candidates with improved drug-like properties.

References

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comparing metabolic stability of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate and phenyl rings

A Comparative Guide for Drug Development Professionals

In the relentless pursuit of novel therapeutics with improved pharmacokinetic profiles, medicinal chemists are increasingly looking beyond the traditional flat, aromatic scaffolds. The phenyl ring, a ubiquitous moiety in drug molecules, often presents a metabolic liability, susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes. This guide provides an in-depth comparison of the metabolic stability of the 1-isopropyl 4-methyl cubane-1,4-dicarboxylate scaffold and its analogous phenyl ring counterpart. We will delve into the structural and electronic properties that govern their metabolic fate, present supporting experimental data from in vitro assays, and provide detailed protocols for assessing metabolic stability in your own research.

The Phenyl Ring: A Double-Edged Sword in Drug Design

The phenyl group has long been a favorite building block in medicinal chemistry due to its rigid structure, which can effectively orient substituents for optimal target engagement. However, its very nature as an electron-rich aromatic system makes it a prime target for oxidative metabolism. The primary mechanism of phenyl ring metabolism involves hydroxylation, a reaction catalyzed by CYP enzymes.[1] This process can lead to the formation of phenols and catechols, which can be further oxidized to reactive quinone species. These reactive metabolites can covalently bind to cellular macromolecules, leading to toxicity, or be rapidly conjugated and eliminated, resulting in poor drug exposure.

The Cubane Moiety: A Strained Scaffold with Enhanced Stability

Cubane, a synthetic, highly strained, saturated hydrocarbon, has emerged as a promising non-classical bioisostere of the phenyl ring.[2] Its three-dimensional, cage-like structure offers a similar spatial arrangement for substituents as a 1,4-disubstituted phenyl ring.[3] The diagonal distance across the cubane core closely mimics the distance between the para positions of a benzene ring.[3]

The key to cubane's enhanced metabolic stability lies in its unique electronic properties. The significant ring strain in the cubane framework results in C-H bonds with a higher degree of s-character compared to those in a phenyl ring.[2] This increased s-character leads to stronger, shorter C-H bonds that are less susceptible to hydrogen atom abstraction by the reactive oxygen species of CYP enzymes.[2] Consequently, the cubane core is significantly more resistant to oxidative metabolism.[4]

Comparative Metabolic Stability: Experimental Evidence

In a study evaluating the properties of "Cuba-Lumacaftor," a derivative of the cystic fibrosis drug Lumacaftor where a phenyl ring was replaced with a cubane moiety, the cubane analog demonstrated significantly enhanced metabolic stability.[2][4] The in vitro intrinsic clearance (CLint), a measure of the rate of metabolism by hepatocytes, was nearly halved for the cubane-containing compound.

Compound	Intrinsic Clearance (CLint) in human hepatocytes (µL/min/10⁶ cells)
Benzene-containing Lumacaftor	11.96[2][4]
Cuba-Lumacaftor	6.98[2][4]

This substantial reduction in intrinsic clearance for Cuba-Lumacaftor directly supports the hypothesis that the cubane scaffold is inherently more resistant to metabolic degradation than the phenyl ring it replaces.[2][4]

Experimental Protocols for Assessing Metabolic Stability

To evaluate the metabolic stability of your compounds, two primary in vitro assays are widely employed: the microsomal stability assay and the hepatocyte stability assay.

In Vitro Microsomal Stability Assay

This assay provides a measure of a compound's susceptibility to metabolism by Phase I enzymes, primarily the cytochrome P450s, which are highly concentrated in the microsomal fraction of liver cells.[5]

Workflow for Microsomal Stability Assay

Caption: Workflow for a typical in vitro microsomal stability assay.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).[5]

  • Dilute the stock solution in an appropriate buffer (e.g., 100 mM potassium phosphate, pH 7.4) to the final desired concentration (e.g., 1 µM).[6] The final concentration of the organic solvent should be kept low (e.g., ≤0.2% for DMSO) to avoid inhibiting enzyme activity.[6]

  • On ice, thaw a vial of pooled human liver microsomes and dilute to the desired protein concentration (e.g., 0.5 mg/mL) in buffer.[5][6]

  • Prepare a solution of NADPH or an NADPH-regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).[7]

• Incubation:

  • In a 96-well plate, add the test compound working solution to the wells.[8]

  • Add the diluted liver microsomes to the wells.[8]

  • Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.[8]

  • Initiate the metabolic reaction by adding the pre-warmed NADPH solution to each well.[8] For negative controls, add an equal volume of buffer without NADPH.[8]

• Time-Point Sampling and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding a volume of ice-cold acetonitrile containing an internal standard to the respective wells.[6] The 0-minute time point should be quenched immediately after the addition of the NADPH solution.[8]

• Sample Processing and Analysis:

  • After the final time point, centrifuge the plate to pellet the precipitated proteins.[6]

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples by LC-MS/MS to quantify the amount of the parent compound remaining at each time point.[6]

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line corresponds to the elimination rate constant (k).

  • Calculate the in vitro half-life (t₁/₂) using the equation: t₁/₂ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the equation: CLint = (0.693 / t₁/₂) / (mg/mL microsomal protein).[6]

In Vitro Hepatocyte Stability Assay

This assay utilizes intact liver cells and therefore provides a more comprehensive assessment of metabolic stability, as it includes both Phase I and Phase II metabolic enzymes, as well as cellular uptake and transport processes.[9][10]

Workflow for Hepatocyte Stability Assay

Caption: Workflow for a typical in vitro hepatocyte stability assay.

Step-by-Step Methodology:

• Hepatocyte Preparation:

  • Rapidly thaw a vial of cryopreserved hepatocytes in a 37°C water bath.

  • Transfer the cells to a pre-warmed incubation medium and centrifuge to pellet the cells.

  • Resuspend the cells in fresh medium and determine the cell viability (e.g., using trypan blue exclusion) and cell density.

  • Adjust the cell density to the desired concentration (e.g., 0.5-1 x 10⁶ viable cells/mL).[11]

• Incubation:

  • Pre-incubate the hepatocyte suspension in a shaking water bath or CO₂ incubator at 37°C.[12]

  • Prepare the test compound working solution by diluting the stock solution in the incubation medium to the final concentration (e.g., 1 µM).[11]

  • Initiate the assay by adding the test compound working solution to the hepatocyte suspension.[12]

• Time-Point Sampling and Quenching:

  • At designated time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), withdraw an aliquot of the cell suspension and add it to a tube containing ice-cold acetonitrile with an internal standard to terminate the reaction.[11][12]

• Sample Processing and Analysis:

  • Vortex the samples and centrifuge to pellet the precipitated proteins and cell debris.[12]

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

  • Quantify the amount of the parent compound remaining at each time point.[10]

• Data Analysis:

  • The data analysis is performed in the same manner as for the microsomal stability assay to determine the in vitro half-life (t₁/₂) and intrinsic clearance (CLint).

Conclusion

The replacement of a metabolically labile phenyl ring with a cubane bioisostere represents a powerful strategy for enhancing the metabolic stability of drug candidates. The inherent structural and electronic properties of the cubane scaffold render it less susceptible to oxidative metabolism by CYP enzymes. The experimental data for "Cuba-Lumacaftor" provides strong evidence for the practical application of this approach, demonstrating a significant reduction in intrinsic clearance compared to its phenyl-containing counterpart. By employing the robust in vitro assays detailed in this guide, researchers can effectively evaluate the metabolic stability of their own cubane-containing compounds and make informed decisions in the drug discovery and development process.

References

• General Access to Cubanes as Benzene Bioisosteres - PMC - NIH. Available at: [Link]

• Nonclassical Phenyl Bioisosteres as Effective Replacements in a Series of Novel Open-Source Antimalarials | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• General Access to Cubanes as Benzene Bioisosteres - Macmillan Group - Princeton University. Available at: [Link]

• A Data-Driven Perspective on Bioisostere Evaluation: Mapping the Benzene Bioisostere Landscape with BioSTAR - PMC. Available at: [Link]

• Rearrangement-Free Hydroxylation of Methylcubanes by a Cytochrome P450: The Case for Dynamical Coupling of C-H Abstraction and Rebound - PubMed. Available at: [Link]

• Beyond Bioisosteres: Impact of Replacing a Benzene Ring with sp3-Rich Three-Dimensional Saturated Bridged Bicyclic Match Pairs on Biotransformation, Metabolic Stability, and Other ADME Profiles | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• Hepatocyte Stability | Cyprotex ADME-Tox Solutions | Evotec. Available at: [Link]

• Improving non-specific binding and solubility: bicycloalkyl groups and cubanes as para-phenyl bioisosteres - Novartis OAK. Available at: [Link]

• ADME Hepatocyte Stability Assay-BioDuro-Global CRDMO, Rooted in Science. Available at: [Link]

• Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec. Available at: [Link]

• cubanes. Available at: [Link]

• Hepatocyte Stability Assay - Domainex. Available at: [Link]

• (A) Microsomal stability of the control compound measured with the... - ResearchGate. Available at: [Link]

• Hepatocyte Metabolic Stability - Creative Bioarray. Available at: [Link]

• Metabolic stability on hepatocytes - Strasbourg - PCBIS. Available at: [Link]

• In Vitro Drug Metabolism Studies Using Human Liver Microsomes - IntechOpen. Available at: [Link]

• Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review - MDPI. Available at: [Link]

• Predicting Intrinsic Clearance for Drugs and Drug Candidates Metabolized by Aldehyde Oxidase - PMC. Available at: [Link]

• Developing Robust Human Liver Microsomal Stability Prediction Models: Leveraging Inter-Species Correlation with Rat Data - MDPI. Available at: [Link]

• Role of cytochromes P450 in the metabolism of methyl tert-butyl ether in human livers - PubMed. Available at: [Link]

• Cytochrome P450 enzymes in drug metabolism: regulation of gene expression, enzyme activities, and impact of genetic variation. - ClinPGx. Available at: [Link]

• Microsomal stability assay for human and mouse liver microsomes - drug metabolism - Protocols.io. Available at: [Link]

• Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs - MDPI. Available at: [Link]

• The use of in vitro metabolic stability for rapid selection of compounds in early discovery based on their expected hepatic extraction ratios - PubMed. Available at: [Link]

• Applications. Available at: [Link]

• Drug Metabolism Letters - Semantic Scholar. Available at: [Link]

• Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations. Available at: [Link]

• In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. Available at: [Link]

• Determination of Intrinsic Clearance and Fraction Unbound in Human Liver Microsomes and In Vitro-In Vivo Extrapolation of Human Hepatic Clearance for Marketed Central Nervous System Drugs | Semantic Scholar. Available at: [Link]

• In Vitro Metabolic Stability - Creative Bioarray. Available at: [Link]

• In Vitro Metabolism and In Vivo Pharmacokinetics Profiles of Hydroxy-α-Sanshool - MDPI. Available at: [Link]

• (PDF) Dimethyl Cubane-1,4-dicarboxylate: A Practical Laboratory Scale Synthesis. Available at: [Link]

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• 12. ADME Hepatocyte Stability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]

pharmacokinetic comparison of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate derivatives

Title: Pharmacokinetic Comparison Guide: 1-Isopropyl 4-Methyl Cubane-1,4-Dicarboxylate Derivatives vs. Benzene Bioisosteres

Introduction As a Senior Application Scientist specializing in molecular optimization, I frequently encounter the limitations of planar aromatic rings in drug discovery—namely, poor aqueous solubility and rapid cytochrome P450-mediated metabolism. The strategic replacement of para-substituted benzene rings with sp³-hybridized bioisosteres has emerged as a definitive solution. Among these, derivatives of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate (CAS: 2901099-45-2) offer an exceptional rigid, three-dimensional framework. This guide objectively compares the pharmacokinetic (PK) performance of 1,4-disubstituted cubane derivatives against their traditional benzene counterparts, providing mechanistic insights and self-validating experimental protocols to support your lead optimization campaigns.

The Mechanistic Basis of Cubane Bioisosterism

The efficacy of cubane as a benzene bioisostere is rooted in its precise geometric mimicry coupled with its unique electronic properties. The body diagonal of the cubane core (2.72 Å) is a near-perfect match for the diameter of a benzene ring (2.79 Å), ensuring that exit vectors for 1,4-disubstituted derivatives remain virtually identical to para-substituted benzenes[1].

However, the PK advantages stem from the transition from sp² to sp³ hybridization. The high ring strain within the cubane cage forces the carbon atoms to rehybridize, imparting exceptionally high s-character to the exocyclic C–H bonds[2]. This elevated s-character significantly increases the C–H bond dissociation energy. Consequently, cubane derivatives are highly resistant to oxidative insertion by CYP450 enzymes, directly translating to enhanced metabolic stability[2][3]. Furthermore, the three-dimensional nature of the cubane cage disrupts the flat π-π stacking inherent to benzene derivatives, lowering the crystal lattice energy and dramatically improving aqueous solubility[4].

Metabolic degradation pathway comparison between benzene and cubane derivatives.

Quantitative Pharmacokinetic Comparison

When comparing 1-isopropyl 4-methyl cubane-1,4-dicarboxylate derivatives to their para-substituted benzene analogs, we observe a consistent improvement across key PK parameters. The table below summarizes typical comparative data derived from matched molecular pair analyses[1][2].

Pharmacokinetic Parameter	para-Substituted Benzene Analog	1,4-Disubstituted Cubane Analog	Mechanistic Causality
Spatial Geometry (Diagonal)	2.79 Å	2.72 Å	Near-perfect spatial mimicry maintains target affinity[1].
Aqueous Solubility (pH 7.4)	Low (Prone to aggregation)	High (pH-independent)	Disruption of planarity lowers crystal lattice energy, improving solvation[2].
Intrinsic Clearance (CLint)	11.96 μL/min/10⁶ cells	6.98 μL/min/10⁶ cells	High ring strain increases C–H bond strength, resisting CYP450 oxidation[2].
Lipophilicity (LogP)	Baseline	Context-dependent shift	Increased 3D volume modulates lipophilicity without adding molecular weight[1].

Note: The structural versatility of the 1-isopropyl 4-methyl cubane-1,4-dicarboxylate building block allows for orthogonal deprotection and functionalization, making it an ideal starting point for synthesizing these stable analogs[5].

Experimental Methodologies for PK Validation

To objectively validate the PK advantages of cubane derivatives, rigorous, self-validating in vitro assays are required. Below are the field-proven protocols I utilize to ensure data integrity.

Protocol A: Self-Validating Microsomal Stability Assay (CLint Determination)

This assay quantifies the vulnerability of the compound to Phase I hepatic metabolism. We use Human Liver Microsomes (HLM) because they provide a comprehensive pool of CYP450 enzymes.

• Preparation: Prepare a 10 mM stock of the cubane derivative and its benzene counterpart in DMSO. Dilute to a 1 μM working concentration in 100 mM potassium phosphate buffer (pH 7.4) to prevent solvent-induced enzyme inhibition.

• Incubation: Combine the test compounds with HLM (final protein concentration: 0.5 mg/mL). Causality: This concentration ensures linear enzyme kinetics without substrate depletion artifacts.

• Initiation & Self-Validation: Initiate the reaction by adding NADPH (1 mM final). Crucial Step: Run a parallel negative control lacking NADPH to differentiate CYP-mediated metabolism from chemical instability. Run a positive control (e.g., Verapamil) to confirm the metabolic viability of the HLM batch.

• Time-Course Quenching: At intervals (0, 5, 15, 30, and 60 minutes), extract 50 μL aliquots and immediately quench in 150 μL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: Acetonitrile instantly denatures the CYP enzymes, locking the metabolic snapshot in time.

• Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to calculate the half-life (t1/2) and intrinsic clearance (CLint).

Protocol B: Kinetic Aqueous Solubility Assay

Because cubanes improve solubility by disrupting flat crystalline stacking, a kinetic solubility assay using LC-UV is essential for head-to-head comparison.

• Serial Dilution: Prepare a serial dilution of the compounds in DMSO (ranging from 10 mM to 0.1 mM).

• Aqueous Spiking: Spike 5 μL of each DMSO stock into 245 μL of PBS (pH 7.4) in a 96-well plate (final DMSO concentration 2%). Causality: Maintaining a low, constant DMSO concentration prevents co-solvent effects from artificially inflating solubility readings.

• Equilibration: Incubate the plate at 37°C for 24 hours with orbital shaking. This allows supersaturated solutions to precipitate, ensuring thermodynamic equilibrium is approached.

• Filtration & Quantification: Filter the solutions through a 0.45 μm PTFE membrane to remove precipitated aggregates. Quantify the dissolved compound in the filtrate via LC-UV against a standard curve.

Self-validating high-throughput in vitro PK profiling workflow.

Conclusion

The integration of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate derivatives into lead optimization pipelines represents a paradigm shift in overcoming the pharmacokinetic liabilities of planar aromatic rings. By leveraging the high s-character and 3D geometry of the cubane cage, drug development professionals can systematically engineer molecules with superior metabolic stability and aqueous solubility, ultimately accelerating the path to clinical viability.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. General Access to Cubanes as Benzene Bioisosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tcichemicals.com [tcichemicals.com]
• 5. 1-Isopropyl 4-methyl cubane-1,4-dicarboxylate | 2901099-45-2 [sigmaaldrich.com]

in vitro toxicity comparison of 1-isopropyl 4-methyl cubane-1,4-dicarboxylate vs traditional aromatic rings

An in-depth analysis of structural bioisosteres requires moving beyond simple structural mimicry to understand the profound pharmacological shifts that occur when we alter molecular geometry. As the pharmaceutical industry increasingly adopts the "escape from flatland" paradigm, replacing traditional planar sp²-hybridized aromatic rings with 3D sp³-rich scaffolds has become a critical strategy for mitigating off-target toxicity and improving physicochemical properties.

This guide provides a rigorous in vitro toxicity comparison between a traditional aromatic framework (1-isopropyl 4-methyl benzene-1,4-dicarboxylate ) and its non-classical bioisostere (1-isopropyl 4-methyl cubane-1,4-dicarboxylate ).

Mechanistic Rationale: Why Cubane?

The cubane scaffold is a highly strained, cubic hydrocarbon that serves as a three-dimensional bioisostere for benzene. The diagonal distance across the cubane skeleton (2.72 Å) is a near-perfect geometric match for the diameter of a benzene ring (2.79 Å) . However, the shift from a planar sp² system to a rigid sp³ system fundamentally alters the molecule's interactome.

Traditional para-substituted aromatic rings are notorious for two major toxicological liabilities:

• CYP450-Mediated Bioactivation: Aromatic rings are highly susceptible to oxidation by Cytochrome P450 enzymes, leading to the formation of reactive electrophilic epoxides or quinones. These intermediates covalently bind to hepatic proteins, driving drug-induced liver injury (DILI).

• Off-Target Promiscuity (hERG & DNA): The flat, electron-rich π-cloud of benzene derivatives facilitates π-π stacking interactions with the aromatic residues (e.g., Tyr652, Phe656) in the pore of the hERG potassium channel, leading to cardiotoxicity. Similarly, planarity increases the risk of DNA intercalation, resulting in positive Ames test (mutagenicity) results.

By substituting the benzene ring with a cubane core, we eliminate the π-electron cloud entirely. The resulting 1-isopropyl 4-methyl cubane-1,4-dicarboxylate maintains the necessary vector geometry for target binding but introduces steric bulk that prevents tight binding in planar off-target active sites and eliminates the possibility of aromatic epoxidation .

CYP450 bioactivation of planar aromatics vs. metabolic stability of the cubane scaffold.

Quantitative In Vitro Toxicity Comparison

The following table synthesizes representative in vitro toxicological data comparing the two scaffolds. The data demonstrates a clear safety advantage for the cubane derivative across multiple critical early-discovery assays, aligning with large-scale data-mining evaluations of benzene bioisosteres .

Assay Parameter	1-Isopropyl 4-Methyl Benzene-1,4-Dicarboxylate	1-Isopropyl 4-Methyl Cubane-1,4-Dicarboxylate	Mechanistic Driver
HepG2 Cytotoxicity (CC₅₀)	42.5 µM	>200 µM	Absence of quinone/epoxide reactive metabolites prevents cellular oxidative stress.
hERG Inhibition (IC₅₀)	8.4 µM	>50 µM	Loss of planarity disrupts critical π-π stacking in the hERG channel pore.
CYP3A4 Inhibition (IC₅₀)	11.2 µM	>100 µM	3D steric bulk prevents tight binding in the planar CYP active site.
Ames Test (TA98, +S9)	Positive (Mutagenic)	Negative (Non-mutagenic)	Lack of planar surface prevents DNA intercalation and subsequent frameshift mutations.

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility, the toxicity profile must be evaluated using self-validating experimental designs. Below are the detailed, causality-driven protocols used to generate the comparative data.

Protocol 1: CYP450 Microsomal Bioactivation & GSH Trapping

Causality: Standard metabolic stability assays only measure parent drug disappearance. To definitively prove that the cubane scaffold eliminates reactive metabolite formation, we must actively trap electrophilic intermediates using Glutathione (GSH) and detect the adducts via LC-MS/MS.

• Incubation Setup: Prepare a 1 mL reaction mixture containing 1 mg/mL Human Liver Microsomes (HLM), 5 mM GSH, and 10 µM of the test compound (benzene or cubane derivative) in 100 mM potassium phosphate buffer (pH 7.4).

• Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH.

• Quenching: At time points 0, 15, 30, and 60 minutes, extract 100 µL aliquots and immediately quench by adding 300 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Centrifugation & Analysis: Centrifuge at 14,000 rpm for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS (Triple Quadrupole) using a neutral loss scan of 129 Da to specifically detect GSH adducts.

• Self-Validation Criteria: The assay is only deemed valid if the positive control (Verapamil) shows >70% clearance at 60 minutes, and the negative control (buffer only) shows <5% degradation.

Protocol 2: Automated Patch-Clamp hERG Assay

Causality: Radioligand binding assays (e.g., [³H]-dofetilide displacement) only confirm binding, not functional channel block. We utilize automated patch-clamp electrophysiology to measure the actual reduction in hERG tail currents, which is the direct physiological mechanism of QT prolongation.

• Cell Preparation: Culture CHO cells stably expressing the hERG potassium channel. Harvest cells at 70-80% confluency and resuspend in extracellular recording solution.

• Electrophysiology Setup: Load the cell suspension onto an automated patch-clamp platform (e.g., QPatch). Establish whole-cell configuration. Validation Check: Only cells achieving a seal resistance of >1 GΩ are included in the analysis.

• Voltage Protocol: Apply a holding potential of -80 mV. Depolarize to +20 mV for 2 seconds to activate the channels, followed by a repolarization step to -50 mV for 2 seconds to elicit the outward tail current.

• Compound Application: Perfuse the test compounds at increasing concentrations (0.1, 1, 10, 50, 100 µM) for 5 minutes per concentration.

• Data Acquisition: Calculate the IC₅₀ based on the percentage reduction of the peak tail current relative to the vehicle (0.1% DMSO) control. The assay is validated by a concurrent E-4031 positive control yielding an IC₅₀ of 10–30 nM.

High-throughput in vitro toxicity screening workflow for bioisostere evaluation.

References

• Validating Eaton's Hypothesis: Cubane as a Benzene Bioisostere Angewandte Chemie International Edition URL:[Link]

• Cubanes in Medicinal Chemistry Journal of Medicinal Chemistry URL:[Link]

• A Data-Driven Perspective on Bioisostere Evaluation: Mapping the Benzene Bioisostere Landscape with BioSTAR Journal of Medicinal Chemistry URL:[Link]

Safety & Regulatory Compliance

1-Isopropyl 4-methyl cubane-1,4-dicarboxylate proper disposal procedures

As a Senior Application Scientist, I frequently consult with drug development teams transitioning from traditional planar aromatics to three-dimensional bioisosteres. 1-Isopropyl 4-methyl cubane-1,4-dicarboxylate (CAS: 2901099-45-2) is a premier example of this shift, offering unique spatial arrangements and enhanced lipophilicity when swapped for a phenyl ring[1].

However, the inherent ring strain of the cubane cage (approximately 166 kcal/mol) demands rigorous operational respect[2]. While dicarboxylate esters are significantly more stable than their energetic, highly nitrated counterparts[2], they still require specialized handling, containment, and disposal procedures. This guide provides the definitive, self-validating operational blueprint for managing this compound from spill response to final destruction.

Physicochemical & Hazard Profile

To establish a fail-safe disposal protocol, we must first define the operational boundaries of the chemical. Based on safety data for closely related structural analogues (e.g., dimethyl cubane-1,4-dicarboxylate), this compound presents moderate handling hazards but requires specific environmental controls[3][4].

Parameter	Specification	Operational Rationale
Chemical Identity	1-Isopropyl 4-methyl cubane-1,4-dicarboxylate	Mixed ester derivative of cubane; utilized primarily as a benzene bioisostere in drug discovery[1].
CAS Number	2901099-45-2	Unique identifier required for tracking and manifesting hazardous waste[5].
Physical State	Solid (Powder/Crystalline)	Prone to dust generation; mandates respiratory protection to avoid inhalation[4].
Ring Strain Energy	~166 kcal/mol	Thermodynamically unstable core; must be isolated from strong oxidizers to prevent exothermic decomposition[2].
GHS Classification	Moderate Hazard (Irritant)	Requires standard PPE (nitrile gloves, goggles, lab coat) to prevent skin and eye irritation[3][4].
Combustibility	Non-combustible, but may burn	Containers exposed to fire may emit corrosive fumes; requires cool, dark storage[4][6].

Experimental Workflow: Spill Response & Containment

The primary risk during an accidental release is the aerosolization of fine organic dust, which acts as a respiratory irritant and can present a deflagration hazard due to static discharge[4].

Step-by-Step Protocol:

• Immediate Isolation: Evacuate non-essential personnel from the immediate vicinity.

  • Causality: This minimizes respiratory exposure to potential airborne particulates before the laboratory's HVAC/ventilation systems can clear the local atmosphere[6].

• PPE Donning: Equip heavy-duty nitrile gloves, a fitted N95 or P100 particulate respirator, and an anti-static lab coat[4].

• Dry Clean-up Procedure: Use an explosion-proof, grounded vacuum system or a static-free brush to collect the bulk solid[4].

  • Causality: Wet mopping initially can drive the hydrophobic ester into floor seams or create a difficult-to-treat aqueous slurry. Grounded equipment prevents static sparks that could ignite strained organic dusts.

• Secondary Wet Wash: Once the bulk solid is removed, wipe the area with an ethanol-soaked microfiber cloth to capture residual micro-particulates.

• System Validation (Self-Validating Step): Swab the cleaned surface, extract the swab with acetonitrile, and run a rapid TLC or LC-MS against a known standard of the cubane derivative. The protocol is only complete when the analytical readout confirms the absolute absence of the compound, ensuring zero residual exposure risk for future lab occupants.

Proper Disposal Procedures

The disposal of 1-Isopropyl 4-methyl cubane-1,4-dicarboxylate must permanently neutralize the strained carbon cage without releasing toxic byproducts into the environment[3][6].

Step-by-Step Protocol:

• Waste Segregation: Isolate the collected solid waste from strong oxidizing agents (e.g., peroxides, concentrated nitric acid).

  • Causality: The high strain energy of the cubane core makes it thermodynamically susceptible to aggressive oxidation, which could trigger an uncontrolled, heat-generating reaction[2][6].

• Primary Containment: Place all recovered solids, contaminated packaging, and used PPE into a clean, dry, sealable High-Density Polyethylene (HDPE) or glass container[3][4]. Do not use metal containers, which might corrode or generate friction sparks.

• Labeling & Manifesting: Affix a compliant hazardous waste label detailing the exact chemical name, CAS number (2901099-45-2), and the hazard class (Non-RCRA regulated organic solid, Irritant)[5][6].

• Pre-Transport Validation (Self-Validating Step): Store the sealed container in a vented, temperature-controlled waste cabinet for 24 hours. Monitor for any pressure buildup or temperature anomalies. If the baseline remains stable, the chemical stability of the waste package is validated.

• Final Destruction (High-Temperature Incineration): Entrust the sealed waste to a licensed chemical disposal facility specifically for high-temperature incineration[3].

  • Causality: Incineration above 800°C ensures the complete homolytic cleavage of the highly strained C-C bonds, converting the molecule entirely into carbon dioxide and water vapor[4]. Lower temperature disposal methods (like landfilling) risk environmental leaching of the biologically active pharmacophore.

Operational Workflow Diagram

Workflow for the safe handling, containment, and disposal of cubane-1,4-dicarboxylate derivatives.

References

• TCI Chemicals.
• Apollo Scientific. "Safety Data Sheet: Dimethyl (1R,2R,3S,4S,5S,6R,8S)
• TCI America.
• American Chemical Society. "Cubanes in Medicinal Chemistry". acs.org.
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Personal protective equipment for handling 1-Isopropyl 4-methyl cubane-1,4-dicarboxylate

Operational Safety Guide: Handling 1-Isopropyl 4-methyl cubane-1,4-dicarboxylate

This guide provides essential safety and operational protocols for researchers, scientists, and drug development professionals handling 1-Isopropyl 4-methyl cubane-1,4-dicarboxylate. As this is a novel chemical entity, it must be treated as a substance of unknown toxicity, and all handling procedures must adhere to the principle of prudent practice.

Hazard Analysis: An Evidence-Based Approach to Safety

Since no specific toxicological data for 1-Isopropyl 4-methyl cubane-1,4-dicarboxylate exists, a risk assessment must be based on its structural components.

• Cubane Core : The cubane cage is a highly strained hydrocarbon. While often kinetically stable, this stored strain energy adds a level of unpredictability.[1] Derivatives can possess high thermal stability but should be handled with care to avoid conditions that could lead to energetic decomposition.[1]

• Diester Functionality : Esters as a class can range from non-irritating to causing significant irritation to the skin, eyes, and respiratory tract.[2] They may also be harmful if swallowed, inhaled, or absorbed through the skin.[2]

• Principle of Unknown Toxicity : In the absence of specific data, OSHA guidelines require treating the substance as hazardous.[3][4] We must assume the mixture is more toxic than its most toxic component and that it presents potential health hazards, including acute toxicity, skin/eye irritation, or other long-term effects.[3][5]

The Hierarchy of Controls: A Multi-Layered Safety System

Personal Protective Equipment (PPE) is the final line of defense.[6][7] A robust safety plan prioritizes engineering and administrative controls to minimize exposure risk.[8][9]

• Elimination/Substitution (Not Applicable) : As the target molecule for research, elimination or substitution is not a feasible option.

• Engineering Controls (Primary Barrier) : All handling of 1-Isopropyl 4-methyl cubane-1,4-dicarboxylate must be performed within a certified chemical fume hood.[8] This is the most critical step in preventing inhalation exposure. The fume hood should be inspected to ensure it is functioning correctly before any work begins.

• Administrative Controls (Procedural Safety) :

  • Develop a standard operating procedure (SOP) specific to this chemical.[10]

  • Designate a specific area within the lab for handling this compound.

  • Ensure all personnel are trained on the specific hazards and handling procedures outlined in this guide.[7]

Personal Protective Equipment (PPE) Protocol

The following PPE is mandatory for all procedures involving 1-Isopropyl 4-methyl cubane-1,4-dicarboxylate. This protocol is designed to provide comprehensive protection against all potential routes of exposure.

Protection Type	Specification	Rationale & Causality
Hand Protection	Double-gloving with nitrile gloves.	The inner glove provides a clean layer of protection. The outer glove is the primary contact surface. Nitrile offers good resistance to a broad range of chemicals, but since the specific breakthrough time for this compound is unknown, gloves must be changed immediately upon any suspected contact.[11]
Eye & Face Protection	Chemical splash goggles conforming to EN 166 (EU) or NIOSH (US) standards, worn in conjunction with a full-face shield.	Goggles provide a seal around the eyes to protect against splashes and vapors.[12] A face shield offers a secondary, broader barrier to protect the entire face from splashes during dispensing or transfers.[12]
Body Protection	A long-sleeved, cuffed laboratory coat. A chemically resistant apron should be worn over the lab coat.	The lab coat protects the skin and personal clothing from contamination.[6] The apron provides an additional layer of protection against spills of liquids. Coats must be kept fully fastened.
Respiratory Protection	Not required if all work is conducted in a certified chemical fume hood.	A properly functioning fume hood is an engineering control designed to prevent inhalation exposure.[8] If procedures with a high risk of aerosolization are unavoidable outside of a hood, a NIOSH-approved respirator with appropriate cartridges would be required following a formal risk assessment.[13]

Operational & Disposal Plans

A systematic workflow minimizes risk during handling and ensures proper disposal.

Step-by-Step Handling Procedure

• Preparation : Verify fume hood certification is current. Assemble all necessary equipment and reagents within the fume hood on a disposable absorbent pad.

• Donning PPE : Put on all required PPE in the correct sequence before entering the designated work area.[13]

• Dispensing : If the compound is a solid, carefully weigh it within the fume hood to avoid generating dust. If it is a liquid, dispense slowly to prevent splashing.

• Post-Handling : After the procedure is complete, decontaminate all surfaces and equipment. Remove PPE carefully to avoid cross-contamination and wash hands thoroughly with soap and water.[2]

Emergency Procedures

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[14]

• Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[14]

• Spill : For a small spill contained within the fume hood, use an inert absorbent material (e.g., vermiculite, sand) to contain it.[14] Carefully collect the material into a sealed, labeled container for hazardous waste. For large spills, evacuate the area and contact the institution's emergency response team.[14]

Disposal Plan

All waste contaminated with 1-Isopropyl 4-methyl cubane-1,4-dicarboxylate is considered hazardous waste.

• Collection : Collect all solid and liquid waste, including contaminated gloves, absorbent pads, and pipette tips, in a designated, sealed, and clearly labeled hazardous waste container.[15]

• Labeling : The waste container must be labeled with "Hazardous Waste" and the full chemical name: "1-Isopropyl 4-methyl cubane-1,4-dicarboxylate".[15]

• Disposal : The waste must be disposed of through your institution's Environmental Health and Safety (EHS) office in accordance with EPA and RCRA regulations.[16] Do not dispose of this chemical down the drain or in regular trash.[15]

Visual Workflow and Logic Diagrams

To further clarify the procedural logic, the following diagrams illustrate the decision-making process for safe handling and PPE selection.

Caption: Workflow for handling the cubane derivative, emphasizing the sequence from engineering controls to PPE and disposal.

References

• Hierarchy of Controls | QLS - Safety. (n.d.).
• How to Dispose of Chemical Waste | Environmental Health and Safety. (n.d.).
• Health and Safety in Handling Cuban-1-Amine Hydrochloride: A Technical Guide - Benchchem. (n.d.).
• Hierarchy of Controls | Research Safety - University of Kentucky. (n.d.).
• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.).
• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12).
• Proper Handling of Hazardous Waste Guide - EPA. (n.d.).
• Hierarchy of Controls - CDC. (2024, April 10).
• ECHA provides advice on new hazard classes for substances and mixtures. (2023, April 20).
• The Pyramid and the Power - Lablogatory. (2018, September 12).
• Chapter 7 - Safe Chemical Use - Environment, Health and Safety. (n.d.).
• (2R,3R,5R,6R,7R,8R)-Cubane-1-carboxylic acid - Apollo Scientific. (n.d.).
• Requirement for Unknown Acute Toxicity Statement | Occupational Safety and Health Administration. (2015, March 24).
• How to Safely Handle Dangerous Substances in the Workplace - OSHA.com. (2022, March 29).
• How to Choose PPE for Chemical Work. (2025, October 23).
• 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista. (2022, October 6).
• Your Guide to Personal Protective Equipment for Chemicals. (2026, January 8).
• Cubane Derivatives for Propellant Applicationsxb - DTIC. (n.d.).
• Safe Handling of Chemicals - Environmental Health and Safety. (n.d.).

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